1,4-Dibromobenzene-d4

• CAS: 4165-56-4

Core Science & Biosynthesis

physical characteristics of 1,4-Dibromobenzene-d4

An In-depth Technical Guide to the Physical Characteristics of 1,4-Dibromobenzene-d4

This guide provides a comprehensive overview of the key physical and chemical properties of 1,4-Dibromobenzene-d4, a deuterated analogue of 1,4-dibromobenzene. The information is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Physical and Chemical Properties

The quantitative physical and chemical data for 1,4-Dibromobenzene-d4 are summarized in the table below. This information is crucial for its application in various experimental and industrial settings.

Property	Value
Chemical Formula	C₆D₄Br₂
Molecular Weight	239.93 g/mol
CAS Number	4165-56-4
Appearance	White to off-white solid
Melting Point	88-90 °C
Boiling Point	219 °C
Density	1.872 g/mL at 25 °C
Solubility in Water	Practically insoluble
Solubility in Organic Solvents	Soluble in ethanol, benzene, chloroform, and very soluble in diethyl ether.[1] Freely soluble in hot ethanol, acetone, ether, and hot benzene.[2]

Experimental Protocols

Detailed methodologies for determining the key physical properties of 1,4-Dibromobenzene-d4 are outlined below. These protocols are standard procedures in organic chemistry laboratories.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: A small amount of 1,4-Dibromobenzene-d4 is finely ground using a mortar and pestle to ensure uniform heat transfer.

• Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into the closed end. The sample height should be approximately 2-3 mm.[3]

• Measurement:

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • For a preliminary determination, the sample is heated at a rapid rate (e.g., 10-20 °C/min) to find an approximate melting range.[4]

  • A second, more precise measurement is performed with a fresh sample. The temperature is rapidly increased to about 10-15 °C below the approximate melting point, and then the heating rate is slowed to 1-2 °C/min.[5]

• Data Recording: The temperature at which the first liquid appears (onset of melting) and the temperature at which the entire solid has turned into a clear liquid (completion of melting) are recorded as the melting point range.

Determination of Boiling Point (Thiele Tube Method)

For solid compounds, the boiling point is determined from a small amount of the substance after it has been melted.

Apparatus:

• Thiele tube

• High-boiling point mineral oil

• Thermometer

• Small test tube (e.g., Durham tube)

• Capillary tube (sealed at one end)

• Rubber band or wire to attach the test tube to the thermometer

• Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

• Sample Preparation: A small amount of 1,4-Dibromobenzene-d4 is placed in the small test tube, sufficient to create a liquid column of about 1-2 cm upon melting.

• Apparatus Assembly:

  • The small test tube is attached to the thermometer using a rubber band, ensuring the bottom of the test tube is aligned with the thermometer bulb.

  • A capillary tube is placed inside the test tube with the sealed end up.[6]

  • The thermometer assembly is inserted into the Thiele tube containing mineral oil, ensuring the sample is below the oil level.

• Heating and Observation:

  • The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample evenly.

  • As the temperature approaches the boiling point, a stream of bubbles will emerge from the open end of the capillary tube.[6]

  • Heating is continued until a continuous and rapid stream of bubbles is observed.

• Boiling Point Determination: The heat source is removed, and the apparatus is allowed to cool. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[6]

Determination of Density (Liquid Displacement Method)

The density of a solid can be determined by measuring the volume of a liquid it displaces.

Apparatus:

• Analytical balance

• Graduated cylinder

• A liquid in which 1,4-Dibromobenzene-d4 is insoluble (e.g., water)

Procedure:

• Mass Measurement: A known mass of 1,4-Dibromobenzene-d4 is accurately weighed using an analytical balance.

• Initial Volume Measurement: A specific volume of the displacement liquid (e.g., water) is measured in a graduated cylinder. This is the initial volume (V₁).

• Volume Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is fully submerged and no liquid is splashed out.

• Final Volume Measurement: The new volume of the liquid in the graduated cylinder is recorded as the final volume (V₂).

• Calculation: The volume of the solid is the difference between the final and initial volumes (V = V₂ - V₁). The density (ρ) is then calculated using the formula: ρ = mass / V

Logical Workflow for Physical Characterization

The following diagram illustrates the logical workflow for the physical characterization of 1,4-Dibromobenzene-d4.

Caption: Workflow for the physical characterization of 1,4-Dibromobenzene-d4.

References

• 1. 1,4-Dibromobenzene - Wikipedia [en.wikipedia.org]
• 2. 1,4-Dibromobenzene | 106-37-6 [chemicalbook.com]
• 3. Determination of Melting Point [wiredchemist.com]
• 4. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. chem.libretexts.org [chem.libretexts.org]

A Comprehensive Technical Guide to the Synthesis and Purification of 1,4-Dibromobenzene-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis and purification of 1,4-Dibromobenzene-d4 (p-Dibromobenzene-d4), a deuterated isotopic labeling compound. It is a valuable tool for various research applications, including its use as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS, and as a tracer in metabolic studies.[1] Deuteration can alter the pharmacokinetic and metabolic profiles of drug molecules, making such labeled compounds essential in drug development.[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 1,4-Dibromobenzene-d4 is presented below. This data is critical for handling, storage, and characterization of the compound.

Property	Value
CAS Number	4165-56-4[2][3][4]
Molecular Formula	C₆D₄Br₂[3]
Molecular Weight	239.93 g/mol [3][4][5]
Appearance	Solid
Melting Point	88-90 °C[2]
Boiling Point	219 °C
Density	1.872 g/mL at 25 °C
Isotopic Purity	Typically ≥98 atom % D[3]
Solubility	Soluble in alcohol, benzene (B151609), chloroform, toluene, and carbon tetrachloride.[6][7] Insoluble in water.[7]
Storage	Store at room temperature, away from light and moisture.[3]

Synthesis Pathway

The synthesis of 1,4-Dibromobenzene-d4 is typically achieved through a two-step process. First, benzene is deuterated to produce benzene-d6 (B120219). Subsequently, benzene-d6 undergoes an electrophilic aromatic substitution reaction to introduce two bromine atoms, primarily at the para position.

Caption: Workflow for the synthesis and purification of 1,4-Dibromobenzene-d4.

Experimental Protocols

Protocol 1: Synthesis of Benzene-d6 via Acid-Catalyzed Exchange

This protocol describes a common method for deuterating benzene using a strong deuterated acid. This electrophilic substitution mechanism involves the repeated exchange of hydrogen atoms for deuterium (B1214612) atoms on the aromatic ring.[8]

Materials:

• Benzene (C₆H₆)

• Deuterated sulfuric acid (D₂SO₄, 98% in D₂O) or Trifluoroacetic acid-d (CF₃CO₂D)[9]

• Anhydrous sodium carbonate (Na₂CO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Deuterium oxide (D₂O)

• Diethyl ether

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine benzene and an excess of deuterated sulfuric acid.

• Heat the mixture under reflux for several hours to facilitate the H/D exchange. The reaction progress can be monitored by ¹H NMR by observing the disappearance of the benzene proton signal.

• After cooling to room temperature, carefully pour the reaction mixture over crushed ice made from D₂O.

• Transfer the mixture to a separatory funnel. Extract the organic layer with diethyl ether.

• Wash the organic layer sequentially with cold D₂O, a saturated sodium bicarbonate solution (in D₂O), and again with D₂O to neutralize and remove any remaining acid.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the solvent by rotary evaporation.

• Purify the resulting benzene-d6 by distillation to obtain the final product.

Protocol 2: Synthesis of 1,4-Dibromobenzene-d4 via Electrophilic Bromination

This protocol details the bromination of the newly synthesized benzene-d6. A Lewis acid catalyst is used to generate a potent electrophile (Br⁺) that reacts with the deuterated aromatic ring.[10]

Materials:

• Benzene-d6 (C₆D₆)

• Liquid Bromine (Br₂)

• Iron filings (Fe) or anhydrous iron(III) bromide (FeBr₃)

• Carbon tetrachloride (CCl₄) or Dichloromethane (CH₂Cl₂) as solvent

• 10% Sodium thiosulfate (B1220275) solution

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous calcium chloride (CaCl₂)

Procedure:

• To a three-necked flask fitted with a dropping funnel, a condenser, and a magnetic stirrer, add benzene-d6 and iron filings in the chosen solvent.

• Cool the flask in an ice bath. Slowly add liquid bromine from the dropping funnel with constant stirring. The reaction is exothermic and should be controlled carefully. The iron filings will react with bromine to form the iron(III) bromide catalyst in situ.

• After the addition is complete, allow the mixture to stir at room temperature until the reaction is complete (typically monitored by GC-MS).

• Quench the reaction by slowly adding water.

• Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water, 10% sodium thiosulfate solution (to remove excess bromine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous calcium chloride.

• Filter and remove the solvent by rotary evaporation to yield the crude product, which will be a mixture of 1,4-dibromobenzene-d4 and the ortho-isomer.

Protocol 3: Purification by Recrystallization

Purification is essential to isolate the desired 1,4- (para) isomer from the 1,2- (ortho) isomer and other impurities. Recrystallization is a highly effective method for this separation.[6][7]

Materials:

• Crude 1,4-Dibromobenzene-d4 solid

• Ethanol (B145695) (EtOH) or Methanol (B129727) (MeOH)[6][7]

Procedure:

• Transfer the crude solid product to an Erlenmeyer flask.

• Add a minimal amount of hot ethanol or methanol to the flask and heat the mixture gently (e.g., on a hot plate) until all the solid dissolves.

• Remove the flask from the heat and allow it to cool slowly to room temperature. The 1,4-isomer is less soluble and will crystallize out as white needles. Cooling in an ice bath can further increase the yield.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Dry the purified crystals in a vacuum oven or in the dark under vacuum to obtain pure 1,4-Dibromobenzene-d4.[6][7] The purity can be confirmed by melting point analysis and spectroscopic methods (NMR, GC-MS).

Summary of Synthetic Parameters

The following table summarizes key parameters for a typical synthesis protocol. Note that yields are representative and can vary based on specific reaction conditions and scale.

Step	Key Reagents	Catalyst	Typical Solvent	Temperature	Typical Yield
Deuteration	Benzene, D₂SO₄	(Acid-catalyzed)	None	Reflux	>90%
Bromination	Benzene-d6, Br₂	Fe or FeBr₃	CCl₄	0 °C to RT	70-80% (crude)
Purification	Crude Product	N/A	Ethanol/Methanol	Hot, then cool	>85% (from crude)

Safety and Handling

• 1,4-Dibromobenzene-d4: May cause skin, eye, and respiratory irritation.[4] It is also considered toxic to aquatic life.[4]

• Benzene: Is a known carcinogen and is highly flammable.[11] All handling should be performed in a well-ventilated fume hood.

• Bromine: Is highly corrosive, toxic, and causes severe burns. Handle with extreme care, using appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat.

• Acids and Solvents: Strong acids are corrosive. Organic solvents are typically flammable.

Always consult the Safety Data Sheet (SDS) for each chemical before use and adhere to standard laboratory safety procedures.[12][13] All experimental work should be conducted in a properly functioning chemical fume hood.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1,4-DIBROMOBENZENE-D4 | 4165-56-4 [chemicalbook.com]
• 3. 1,4-Dibromobenzene (D₄, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 4. 1,4-Dibromobenzene-d4 | C6H4Br2 | CID 2733419 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. Page loading... [wap.guidechem.com]
• 7. 1,4-Dibromobenzene | 106-37-6 [chemicalbook.com]
• 8. aklectures.com [aklectures.com]
• 9. researchgate.net [researchgate.net]
• 10. chemistrystudent.com [chemistrystudent.com]
• 11. Deuterated benzene - Wikipedia [en.wikipedia.org]
• 12. sds.chemdox.com [sds.chemdox.com]
• 13. armar-europa.de [armar-europa.de]

Applications of 1,4-Dibromobenzene-d4 in Organic Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dibromobenzene-d4 is the deuterated analog of 1,4-dibromobenzene (B42075), where the four hydrogen atoms on the benzene (B151609) ring are replaced with deuterium (B1214612). This isotopic labeling makes it a valuable tool in various fields of organic synthesis and analytical chemistry. Its chemical properties are nearly identical to its non-deuterated counterpart, allowing it to participate in a wide range of chemical transformations. The presence of deuterium, however, provides a unique spectroscopic signature, making it particularly useful for mechanistic studies, as an internal standard in mass spectrometry and NMR spectroscopy, and for the synthesis of more complex deuterated molecules.[1][2][3]

This guide provides a comprehensive overview of the applications of 1,4-dibromobenzene-d4 in organic synthesis, with a focus on its utility in cross-coupling reactions. It includes detailed experimental protocols for key transformations, quantitative data, and graphical representations of reaction mechanisms and workflows.

Core Applications in Organic Synthesis

The primary utility of 1,4-dibromobenzene-d4 in organic synthesis lies in its role as a building block for the introduction of a deuterated p-phenylene unit into larger molecules. The two bromine atoms serve as versatile handles for a variety of cross-coupling reactions, most notably the Suzuki-Miyaura and Sonogashira couplings. These reactions allow for the formation of new carbon-carbon bonds, enabling the construction of complex molecular architectures with isotopic labels.

Use as a Synthetic Intermediate

1,4-Dibromobenzene-d4 is a key starting material for the synthesis of a range of deuterated compounds, including:

• Deuterated Oligophenylenes and Polymers: Sequential or polymerization reactions using 1,4-dibromobenzene-d4 can lead to the formation of deuterated oligophenylenes and conjugated polymers like poly(p-phenylenevinylene) (PPV). These materials are of interest in materials science for studying the kinetic isotope effect on their electronic and photophysical properties.

• Isotopically Labeled Drug Analogues: In drug development, deuterium labeling can alter the metabolic profile of a drug candidate, potentially leading to improved pharmacokinetic properties. 1,4-Dibromobenzene-d4 can be used to synthesize deuterated analogues of drugs containing a p-phenylene moiety.[2]

• Internal Standards for Analytical Chemistry: Due to its distinct mass, 1,4-dibromobenzene-d4 and its derivatives are excellent internal standards for quantitative analysis by GC-MS or LC-MS, allowing for accurate quantification of the corresponding non-deuterated analytes in complex matrices.[2]

Key Reactions and Experimental Protocols

The following sections provide detailed experimental protocols for the two most common and powerful cross-coupling reactions involving 1,4-dibromobenzene-d4.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organohalide and an organoboron compound. It is a highly versatile and widely used method for the formation of C-C bonds. In the context of 1,4-dibromobenzene-d4, this reaction can be used to synthesize deuterated biphenyls, terphenyls, and other polyaromatic structures.

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 1,4-dibromobenzene-d4 with an arylboronic acid.

Materials:

• 1,4-Dibromobenzene-d4 (1.0 eq)

• Arylboronic acid (1.1 - 2.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, 2.0-3.0 eq)

• Solvent system (e.g., Toluene/Ethanol/Water, Dioxane/Water, THF/Water)

Procedure:

• To a flame-dried Schlenk flask, add 1,4-dibromobenzene-d4, the arylboronic acid, and the base.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent system to the flask.

• Add the palladium catalyst to the reaction mixture under a positive pressure of the inert gas.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (typically 2-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Add water and extract the product with an organic solvent (e.g., ethyl acetate, diethyl ether).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography or recrystallization.

Logical Workflow for Suzuki-Miyaura Coupling

Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Sonogashira Coupling

The Sonogashira coupling is a palladium- and copper-co-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide. This reaction is a powerful tool for the synthesis of substituted alkynes. Using 1,4-dibromobenzene-d4, this reaction allows for the preparation of deuterated arylalkynes and conjugated enynes.

This protocol provides a general procedure for the Sonogashira coupling of 1,4-dibromobenzene-d4 with a terminal alkyne.

Materials:

• 1,4-Dibromobenzene-d4 (1.0 eq)

• Terminal alkyne (1.1 - 2.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-5 mol%)

• Copper(I) co-catalyst (e.g., CuI, 1-5 mol%)

• Base (e.g., Triethylamine, Diisopropylamine)

• Solvent (e.g., THF, DMF)

Procedure:

• To a flame-dried Schlenk flask, add 1,4-dibromobenzene-d4, the palladium catalyst, and the copper(I) co-catalyst.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the anhydrous solvent and the amine base.

• Add the terminal alkyne dropwise to the stirred reaction mixture.

• Stir the reaction at room temperature or heat to a specified temperature (typically 40-70 °C) until the starting material is consumed, as monitored by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Redissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with saturated aqueous ammonium (B1175870) chloride solution and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: Simplified mechanism of the Suzuki-Miyaura cross-coupling reaction.

Catalytic Cycle of Sonogashira Coupling

Caption: Simplified mechanism of the Sonogashira cross-coupling reaction.

Quantitative Data

The following tables summarize key quantitative data for 1,4-dibromobenzene-d4 and representative yields for its cross-coupling reactions. It is important to note that reaction yields are highly dependent on the specific substrates, catalyst system, and reaction conditions used.

Table 1: Physical and Isotopic Properties of 1,4-Dibromobenzene-d4

Property	Value	Reference
Chemical Formula	C₆D₄Br₂	[1]
Molecular Weight	239.93 g/mol	[1]
CAS Number	4165-56-4	[1]
Melting Point	88-90 °C	[3]
Boiling Point	219 °C	[3]
Density	1.872 g/mL at 25 °C	[3]
Isotopic Purity	Typically ≥98 atom % D	[4]

Table 2: Representative Yields for Cross-Coupling Reactions of Aryl Bromides

Reaction Type	Aryl Bromide	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
Suzuki-Miyaura	1,4-Dibromobenzene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	100	85-95
Suzuki-Miyaura	1,4-Dibromobenzene	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane/H₂O	90	90-98
Sonogashira	1,4-Dibromobenzene	Phenylacetylene	Pd(PPh₃)₂Cl₂/CuI	Et₃N	THF	RT-50	80-95
Sonogashira	1,4-Dibromobenzene	Trimethylsilylacetylene	Pd(PPh₃)₄/CuI	i-Pr₂NH	Toluene	70	85-97

Note: The yields presented in Table 2 are typical for the non-deuterated 1,4-dibromobenzene and serve as a general guide. Similar yields can be expected for 1,4-dibromobenzene-d4 under optimized conditions.

Conclusion

1,4-Dibromobenzene-d4 is a highly valuable, isotopically labeled building block in modern organic synthesis. Its ability to participate in a wide array of cross-coupling reactions, particularly the Suzuki-Miyaura and Sonogashira couplings, allows for the efficient and controlled introduction of a deuterated p-phenylene moiety into diverse molecular frameworks. This capability is of significant importance in the fields of materials science for the synthesis of novel deuterated polymers and in drug discovery for the preparation of isotopically labeled drug candidates and analytical standards. The protocols and data presented in this guide provide a solid foundation for researchers and scientists to effectively utilize 1,4-dibromobenzene-d4 in their synthetic endeavors.

References

• 1. 1,4-Dibromobenzene-d4 | C6H4Br2 | CID 2733419 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of Deuterated Compounds by Flow Chemistry | CoLab [colab.ws]
• 3. 1,4-Dibromobenzene | C6H4Br2 | CID 7804 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Synthetic Versatility of 1,4-Dibromobenzene-d4: A Technical Guide to Novel Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: 1,4-Dibromobenzene-d4, the deuterated analog of 1,4-dibromobenzene, serves as a valuable and versatile starting material in the synthesis of a wide array of novel compounds. Its utility stems from the presence of two reactive bromine atoms, which can be sequentially or simultaneously functionalized through various cross-coupling reactions. The incorporation of a deuterated benzene (B151609) ring offers a unique tool for researchers in drug discovery and materials science, enabling mechanistic studies, metabolic profiling, and the development of materials with tailored properties. This technical guide provides an in-depth overview of the core methodologies for utilizing 1,4-dibromobenzene-d4 in the synthesis of novel compounds, complete with experimental protocols and data presented for easy comparison.

Core Synthetic Methodologies

The primary routes for the functionalization of 1,4-dibromobenzene-d4 involve palladium-catalyzed cross-coupling reactions. These reactions offer a powerful and efficient means to form new carbon-carbon and carbon-heteroatom bonds with high selectivity and functional group tolerance. The three most prominent and widely employed methods are the Suzuki-Miyaura coupling, the Sonogashira coupling, and the Heck coupling.

Table 1: Overview of Key Cross-Coupling Reactions for 1,4-Dibromobenzene-d4

Reaction	Coupling Partner	Bond Formed	Typical Catalyst System	Key Advantages
Suzuki-Miyaura Coupling	Organoboron Reagents (e.g., boronic acids, boronate esters)	C(sp²) - C(sp²)	Pd catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)), Base (e.g., K₂CO₃, Cs₂CO₃)	Mild reaction conditions, high functional group tolerance, commercial availability of a wide range of boronic acids.
Sonogashira Coupling	Terminal Alkynes	C(sp²) - C(sp)	Pd catalyst (e.g., Pd(PPh₃)₄), Cu(I) co-catalyst (e.g., CuI), Amine base (e.g., Et₃N, i-Pr₂NH)	Direct formation of aryl alkynes, mild reaction conditions.
Heck Coupling	Alkenes	C(sp²) - C(sp²)	Pd catalyst (e.g., Pd(OAc)₂, Pd/C), Base (e.g., Et₃N, K₂CO₃)	Direct arylation of alkenes, good stereoselectivity.

Synthesis of a Novel Compound: 1,4-Bis(phenylethynyl)benzene-d4

A prime example of a novel compound synthesized from 1,4-dibromobenzene-d4 is 1,4-bis(phenylethynyl)benzene-d4. This class of molecules, known as diarylalkynes, are of significant interest in materials science for their potential applications in organic electronics, such as organic light-emitting diodes (OLEDs), due to their fluorescent properties.[1]

Reaction Pathway: Sonogashira Coupling

The synthesis of 1,4-bis(phenylethynyl)benzene-d4 is efficiently achieved through a double Sonogashira coupling reaction between 1,4-dibromobenzene-d4 and two equivalents of phenylacetylene (B144264).

Caption: Synthetic pathway for 1,4-bis(phenylethynyl)benzene-d4.

Experimental Protocol: Sonogashira Coupling of 1,4-Dibromobenzene-d4

This protocol is adapted from established procedures for Sonogashira couplings.[2][3]

Materials:

• 1,4-Dibromobenzene-d4

• Phenylacetylene

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Copper(I) iodide (CuI)

• Triethylamine (B128534) (Et₃N), freshly distilled

• Toluene (B28343), anhydrous

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 1,4-dibromobenzene-d4 (1.0 mmol), Pd(PPh₃)₄ (0.05 mmol), and CuI (0.1 mmol).

• Add anhydrous toluene (20 mL) and freshly distilled triethylamine (5 mL).

• To the stirred solution, add phenylacetylene (2.2 mmol) dropwise via syringe.

• Heat the reaction mixture to 80 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite to remove the catalyst. Wash the pad with toluene.

• Combine the filtrates and wash with a saturated aqueous solution of ammonium (B1175870) chloride (2 x 20 mL) and then with brine (1 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate (B1210297) gradient) to yield the pure 1,4-bis(phenylethynyl)benzene-d4.

Table 2: Characterization Data for 1,4-Bis(phenylethynyl)benzene

Property	Value
Molecular Formula	C₂₂H₁₀D₄
Molecular Weight	282.39 g/mol
Appearance	Pale yellow solid
Melting Point	>300 °C (decomposes)
¹H NMR (CDCl₃, 300 MHz) δ (ppm)	7.55-7.52 (m, 4H), 7.37-7.34 (m, 6H)
¹³C NMR (CDCl₃, 75 MHz) δ (ppm)	131.9, 131.6, 128.8, 128.4, 123.3, 123.0, 91.5, 89.5
Mass Spectrometry (MALDI-MS)	m/z: 282.1 (M⁺)

Note: The NMR data provided is for the non-deuterated analog, 1,4-bis(phenylethynyl)benzene. The spectrum for the deuterated compound would show the absence of signals corresponding to the deuterated benzene ring.[4]

Experimental Workflow for Cross-Coupling Reactions

The general workflow for performing a palladium-catalyzed cross-coupling reaction with 1,4-dibromobenzene-d4 is outlined below. This workflow can be adapted for Suzuki, Sonogashira, and Heck reactions with appropriate modifications to the coupling partners, catalyst system, and reaction conditions.

Caption: General experimental workflow for cross-coupling reactions.

Logical Relationships in Sequential Cross-Coupling

A key advantage of using 1,4-dibromobenzene-d4 is the potential for sequential cross-coupling reactions to synthesize unsymmetrical biaryl or diaryl compounds. This is achieved by exploiting the differential reactivity of the two bromine atoms or by controlling the stoichiometry of the reagents.

Caption: Logical pathways for symmetrical and unsymmetrical products.

Conclusion

1,4-Dibromobenzene-d4 is a highly valuable building block for the synthesis of novel deuterated compounds. Through well-established palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura, Sonogashira, and Heck couplings, researchers can access a diverse range of functionalized aromatic structures. The ability to perform both double and sequential couplings allows for the creation of both symmetrical and unsymmetrical molecules with high precision. The incorporation of deuterium (B1214612) provides an essential tool for a variety of applications in drug discovery and materials science, making 1,4-dibromobenzene-d4 a key starting material for innovative chemical synthesis.

References

• 1. 1,4-Bis(phenylethynyl)benzene | 1849-27-0 | BAA84927 [biosynth.com]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. rsc.org [rsc.org]

Technical Guide to the Isotopic Purity and Enrichment of 1,4-Dibromobenzene-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methods and data related to the isotopic purity and enrichment of 1,4-Dibromobenzene-d4 (p-Dibromobenzene-d4). This deuterated aromatic compound is a crucial tool in various scientific applications, including as an internal standard for quantitative mass spectrometry, a tracer in metabolic studies, and in the synthesis of complex deuterated molecules.[1] Understanding and verifying its isotopic composition is paramount for ensuring the accuracy and reliability of experimental results.

Core Concepts: Isotopic Purity and Enrichment

It is essential to distinguish between two key terms:

• Isotopic Enrichment: This refers to the percentage of a specific isotope (in this case, deuterium) at a designated labeled position within a molecule.[2] For 1,4-Dibromobenzene-d4, a stated isotopic enrichment of 98 atom % D means that at each of the four deuterated positions on the benzene (B151609) ring, there is a 98% probability of finding a deuterium (B1214612) atom and a 2% probability of finding a hydrogen atom.

• Isotopic Purity (Species Abundance): This term describes the percentage of molecules in the entire sample that have the exact desired isotopic composition (i.e., C₆D₄Br₂).[1][2] Due to the statistical nature of deuterium incorporation during synthesis, a sample will contain a distribution of isotopologues (e.g., C₆D₃HBr₂, C₆D₂H₂Br₂, etc.). High isotopic enrichment is a prerequisite for high isotopic purity.

Quantitative Data Summary

The isotopic purity and enrichment of 1,4-Dibromobenzene-d4 are critical parameters that can vary between batches and suppliers. The following tables summarize typical specifications and a theoretical isotopologue distribution.

Table 1: Supplier Specifications for 1,4-Dibromobenzene-d4

Supplier	Isotopic Purity / Enrichment	Chemical Purity
Sigma-Aldrich	98 atom % D	-
Cambridge Isotope Laboratories	98%	98%
MedChemExpress	-	99.94%

Note: "atom % D" refers to isotopic enrichment. Other values may represent isotopic purity. Refer to the supplier's Certificate of Analysis for lot-specific data.[3][4][5]

Table 2: Theoretical Isotopologue Distribution for 1,4-Dibromobenzene-d4 at 98% Isotopic Enrichment

Isotopologue (Species)	Molecular Formula	Mass (Da)	Theoretical Abundance (%)
d4	C₆D₄Br₂	239.93	92.24
d3	C₆D₃HBr₂	238.92	7.53
d2	C₆D₂H₂Br₂	237.92	0.23
d1	C₆DH₃Br₂	236.91	<0.01
d0 (unlabeled)	C₆H₄Br₂	235.90	<0.01

This distribution is calculated based on a binomial expansion assuming an equal isotopic enrichment of 98% at each of the four labeled positions.[2] The presence of bromine isotopes (⁷⁹Br and ⁸¹Br) will further complicate the mass spectrum, resulting in a characteristic isotopic pattern for each isotopologue.

Experimental Protocols for Isotopic Analysis

The determination of isotopic purity and enrichment of 1,4-Dibromobenzene-d4 is primarily accomplished using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[4][6]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating 1,4-Dibromobenzene-d4 from potential impurities and for determining the distribution of its isotopologues.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 1,4-Dibromobenzene-d4 in a volatile organic solvent (e.g., dichloromethane, hexane) at a concentration of approximately 1 mg/mL.

  • Prepare a dilution series to determine the optimal concentration for analysis.

  • If available, prepare a solution of unlabeled 1,4-dibromobenzene (B42075) as a reference standard.

• GC-MS Instrumentation and Parameters (Example):

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

  • GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable for separating aromatic compounds.

  • Injector: Split/splitless inlet, operated in split mode (e.g., 20:1 split ratio) to avoid detector saturation.

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: 10°C/min to 200°C.

    • Hold: 5 minutes at 200°C.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • MS Scan Range: m/z 50-300 to cover the expected mass range of the parent ion and fragments.

• Data Analysis:

  • Identify the peak corresponding to 1,4-Dibromobenzene-d4 based on its retention time (compared to the unlabeled standard, if run).

  • Extract the mass spectrum for this peak.

  • Analyze the isotopic cluster of the molecular ion. The relative abundances of the ions corresponding to the d4, d3, d2, etc., isotopologues are used to calculate the isotopic purity. Corrections for the natural isotopic abundance of carbon and bromine should be applied for accurate quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H and ²H NMR, provides detailed information about the extent and location of deuteration.

Methodology:

• Sample Preparation:

  • Dissolve an accurately weighed sample of 1,4-Dibromobenzene-d4 (e.g., 5-10 mg) in a suitable deuterated solvent (e.g., chloroform-d, acetone-d6) in a 5 mm NMR tube. The use of a non-deuterated internal standard of known concentration and purity is recommended for quantitative analysis.[7]

• ¹H NMR for Isotopic Enrichment:

  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • Acquisition Parameters for Quantitative Analysis:

    • Pulse Sequence: A standard single-pulse experiment.

    • Relaxation Delay (d1): A long relaxation delay is crucial for accurate quantification. It should be at least 5 times the longest T₁ relaxation time of the protons being measured (typically 30-60 seconds for aromatic protons).[8]

    • Pulse Angle: A calibrated 90° pulse.

    • Number of Scans: Sufficient scans to achieve a high signal-to-noise ratio (S/N > 250:1).[7]

  • Data Analysis:

    • Carefully integrate the residual proton signals in the aromatic region (around 7.3 ppm for the unlabeled compound).[9]

    • Compare the integral of the residual proton signals to the integral of the known internal standard to calculate the amount of non-deuterated species, and thus the isotopic enrichment.

• ²H NMR for Direct Detection and Quantification:

  • Spectrometer: A spectrometer equipped with a deuterium probe.

  • Acquisition Parameters:

    • Pulse Sequence: A standard single-pulse experiment without proton decoupling.

    • Solvent: A non-deuterated solvent (e.g., chloroform, acetone) can be used.[10]

  • Data Analysis:

    • The spectrum will show a signal for the deuterium atoms on the aromatic ring.

    • The integral of this signal can be used to quantify the amount of deuterated compound relative to an internal standard.[10]

Workflow and Logical Relationships

The following diagram illustrates the workflow for the comprehensive analysis of the isotopic purity and enrichment of 1,4-Dibromobenzene-d4.

Caption: Workflow for Isotopic Analysis of 1,4-Dibromobenzene-d4.

References

• 1. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 2. Enrichment – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 3. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. 1,4-二溴苯-d4 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. sigmaaldrich.com [sigmaaldrich.com]

An In-Depth Technical Guide to 4-Anilino-6,7-Dimethoxyquinazoline Derivatives: Properties, Uses, and Experimental Protocols

A Note on CAS Number 4165-56-4: Initial searches for CAS number 4165-56-4 identify the compound as 1,4-Dibromobenzene-d4. This deuterated aromatic compound is primarily used as a tracer or internal standard in analytical chemistry, and as a chemical intermediate. However, the core requirements of this technical guide, focusing on signaling pathways, drug development, and experimental protocols for researchers, strongly indicate an interest in the pharmacologically active 4-anilino-6,7-dimethoxyquinazoline scaffold. This guide will therefore focus on this latter class of compounds, which are potent inhibitors of key signaling pathways in cancer biology.

Core Properties of 4-Anilino-6,7-Dimethoxyquinazoline Derivatives

The 4-anilino-6,7-dimethoxyquinazoline core structure is a cornerstone in the development of targeted cancer therapies. These compounds are particularly known for their potent inhibition of receptor tyrosine kinases (RTKs), especially the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR). By competing with ATP at the kinase domain, these inhibitors block downstream signaling pathways that are crucial for tumor cell proliferation, survival, and angiogenesis.

Quantitative Data on Inhibitory Activity

The following table summarizes the inhibitory activities of representative 4-anilino-6,7-dimethoxyquinazoline derivatives against key molecular targets and cancer cell lines.

Compound/Derivative	Target(s)	IC50 Value	Cell Line	IC50 Value
4-(3-Bromoanilino)-6,7-dimethoxyquinazoline (PD 153035)	EGFR	0.025 nM[1]	-	-
Vandetanib (ZD6474)	VEGFR2	40 nM[2][3]	HUVEC (VEGF-stimulated proliferation)	60 nM[2]
VEGFR3	110 nM[2][3]	PC-9	90 nM[2]
EGFR	500 nM[2][3]	A549	2.7 µM[2]
Calu-6	13.5 µM[2]
Compound 8a (with 3-bromoaniline (B18343) and morpholine (B109124) substitutions)	-	-	A431	1.78 µM[4]
Gefitinib (Iressa)	EGFR	-	A431	8.31 µM[4]
Erlotinib (Tarceva)	EGFR	-	A431	8.31 µM[4]

Primary Uses in Research and Drug Development

Derivatives of 4-anilino-6,7-dimethoxyquinazoline are extensively utilized in oncology research and drug development as:

• Anticancer Agents: Their primary application is as potential therapeutics for various solid tumors that overexpress or have mutated EGFR or VEGFR.[4][5]

• Tool Compounds: They serve as valuable research tools for elucidating the roles of EGFR and VEGFR signaling in cancer and other diseases.

• Probes for Imaging: Radiolabeled versions, such as [11C]-PD153035, have been developed as positron emission tomography (PET) agents to monitor EGFR expression in tumors.[6][7]

Signaling Pathway Inhibition

The anticancer effects of 4-anilino-6,7-dimethoxyquinazoline derivatives stem from their ability to inhibit the EGFR and VEGFR signaling pathways. These pathways, when activated, trigger a cascade of intracellular events that promote cell growth, proliferation, survival, and the formation of new blood vessels (angiogenesis) to supply the tumor.

EGFR and VEGFR Signaling Pathway Inhibition

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. benthamdirect.com [benthamdirect.com]
• 6. Assessment of 11C‐labeled‐4‐N‐(3‐bromoanilino)‐6, 7‐dimethoxyquinazoline as a positron emission tomography agent to monitor epidermal growth factor receptor expression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [ O-11C- methyl]4- N-(3-Bromoanilino)-6,7-dimethoxyquinazoline - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1,4-Dibromobenzene-d4: Molecular Weight and Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and mass spectrometric properties of 1,4-Dibromobenzene-d4. This deuterated aromatic compound is a crucial tool in analytical chemistry, particularly as an internal standard in quantitative mass spectrometry-based assays commonly employed in drug development and environmental analysis.

Core Physicochemical Properties

1,4-Dibromobenzene-d4, with the chemical formula C₆D₄Br₂, is a deuterated analog of 1,4-dibromobenzene. The substitution of hydrogen with deuterium (B1214612) atoms results in a predictable mass shift, making it an ideal internal standard for analytical quantification.

Property	Value	Source
Chemical Formula	C₆D₄Br₂	[1][2][3]
Average Molecular Weight	239.93 g/mol	[1][2][4]
Monoisotopic Mass	237.89308 Da	[1]
CAS Number	4165-56-4	[1][3][5]
Isotopic Purity	Typically ≥98 atom % D	[4]
Appearance	White to off-white solid	[6]

Mass Spectrometry: Fragmentation and Isotopic Signature

The mass spectrum of 1,4-Dibromobenzene-d4 is characterized by the distinct isotopic pattern of bromine and fragmentation patterns typical for aromatic halides. Due to the natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br), the molecular ion appears as a characteristic cluster of peaks. For a molecule containing two bromine atoms, the expected isotopic pattern for the molecular ion [M]⁺• and its isotopologues [M+2]⁺• and [M+4]⁺• is in a ratio of approximately 1:2:1.

Electron ionization (EI) mass spectrometry of 1,4-Dibromobenzene-d4 is expected to produce a series of fragment ions. The primary fragmentation pathway involves the loss of a bromine radical, followed by the loss of the second bromine radical, and potentially the elimination of a neutral acetylene (B1199291) (C₂D₂) molecule from the deuterated phenyl ring.

Ion	Proposed Structure	Key Fragment Ions (m/z)
Molecular Ion	[C₆D₄Br₂]⁺•	238, 240, 242
Loss of Br	[C₆D₄Br]⁺	159, 161
Loss of 2Br	[C₆D₄]⁺	80
Loss of Br and C₂D₂	[C₄D₂Br]⁺	131, 133

Note: The m/z values are based on the most abundant isotopes (¹²C, ²D, ⁷⁹Br, ⁸¹Br) and represent the expected major peaks in the isotopic clusters.

Experimental Protocols

1,4-Dibromobenzene-d4 is frequently utilized as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) for the quantification of volatile and semi-volatile organic compounds. The following is a representative experimental protocol.

General Protocol for Quantification of an Analyte in a Sample Matrix using 1,4-Dibromobenzene-d4 as an Internal Standard by GC-MS

1. Preparation of Standard Solutions:

• Primary Stock Solution of 1,4-Dibromobenzene-d4 (IS): Accurately weigh a known amount of 1,4-Dibromobenzene-d4 and dissolve it in a suitable solvent (e.g., methanol, acetonitrile) to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Working Internal Standard Solution: Dilute the primary stock solution to a working concentration that is appropriate for the expected concentration range of the analyte.

• Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix with known concentrations of the analyte and a constant concentration of the working internal standard solution.

2. Sample Preparation:

• To a known volume or weight of the sample, add a precise volume of the working internal standard solution.

• Perform the necessary sample extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the analyte and internal standard from the sample matrix.

• Concentrate or dilute the extract as needed to bring the analyte concentration within the range of the calibration curve.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program: An appropriate temperature gradient to ensure separation of the analyte and internal standard from other matrix components (e.g., start at 50 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, hold for 5 minutes).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Scan Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for both the analyte and 1,4-Dibromobenzene-d4 (e.g., m/z 240 for the internal standard).

4. Data Analysis:

• Integrate the peak areas of the analyte and the internal standard.

• Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each calibration standard and sample.

• Construct a calibration curve by plotting the response ratio against the analyte concentration for the calibration standards.

• Determine the concentration of the analyte in the samples by interpolating their response ratios on the calibration curve.

Visualizing Workflows and Fragmentation

To further clarify the experimental process and the mass spectrometric behavior of 1,4-Dibromobenzene-d4, the following diagrams are provided.

Caption: A typical experimental workflow for quantitative analysis using an internal standard.

Caption: Predicted electron ionization fragmentation pathway of 1,4-Dibromobenzene-d4.

References

• 1. 1,4-Dibromobenzene-d4 | C6H4Br2 | CID 2733419 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,4-Dibromobenzene (D₄, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 3. 1,4-Dibromobenzene-d4 | ZEOTOPE [zeotope.com]
• 4. 1,4-二溴苯-d4 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 5. 1,4-DIBROMOBENZENE-D4 | 4165-56-4 [chemicalbook.com]
• 6. medchemexpress.com [medchemexpress.com]

A Comprehensive Technical Guide to the Safe Handling of 1,4-Dibromobenzene-d4

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for 1,4-Dibromobenzene-d4, a deuterated aromatic compound. Adherence to these protocols is essential to ensure the safety of laboratory personnel and the protection of the environment.

Hazard Identification and Classification

1,4-Dibromobenzene-d4 is classified as a hazardous substance. The primary routes of exposure are inhalation, skin contact, and eye contact. The compound presents the following hazards:

• Skin Irritation: Causes skin irritation upon direct contact.[1][2][3][4]

• Serious Eye Irritation: Causes serious eye irritation.[1][2][3][4]

• Respiratory Tract Irritation: May cause respiratory irritation if inhaled.[1][2][3][4]

• Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][2][3]

While it is not classified as a carcinogen, mutagen, or reproductive toxicant, it may be harmful if swallowed.[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,4-Dibromobenzene-d4 is presented in the table below.

Property	Value
Chemical Formula	C₆D₄Br₂
Molecular Weight	239.93 g/mol [5]
CAS Number	4165-56-4[1][2][5]
Appearance	Solid
Melting Point	88-90 °C[6]
Boiling Point	219 °C
Density	1.872 g/mL at 25 °C
Flash Point	100.0 °C (closed cup)
Isotopic Purity	≥98 atom % D

Exposure Controls and Personal Protection

To minimize exposure risks, the following engineering controls and personal protective equipment (PPE) are mandatory when handling 1,4-Dibromobenzene-d4.

Engineering Controls

• Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[1][2] Local exhaust ventilation should be provided to control the emission of dust and vapors at the source.

Personal Protective Equipment (PPE)

A visual guide to the required PPE is provided below.

Caption: Essential Personal Protective Equipment for Handling 1,4-Dibromobenzene-d4.

• Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to EN166 or NIOSH-approved standards.[3]

• Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber) and a lab coat.[1][3] Wash hands thoroughly after handling.[1][2]

• Respiratory Protection: If ventilation is inadequate or dust is generated, wear a NIOSH-approved respirator.[1][2]

Safe Handling and Storage Procedures

A systematic approach to handling and storage is crucial for safety.

Caption: Workflow for the Safe Handling and Disposal of 1,4-Dibromobenzene-d4.

• Handling: Avoid contact with skin and eyes.[3] Avoid the formation of dust and aerosols.[3] Do not eat, drink, or smoke in work areas.[1][2]

• Storage: Keep the container tightly closed in a dry and well-ventilated place.[3] Store at room temperature away from light and moisture.[5]

First-Aid and Emergency Procedures

In the event of exposure or an accident, follow these first-aid measures and emergency protocols.

First-Aid Measures

Exposure Route	First-Aid Instructions
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][3]
Skin Contact	Immediately wash off with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.[1][3]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[1][3]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek medical attention.[1][3]

Accidental Release Measures

• Personal Precautions: Use personal protective equipment.[3] Evacuate personnel to safe areas.[3] Avoid dust formation and breathing vapors, mist, or gas.[3]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so.[3] Do not let the product enter drains.[3]

• Methods for Cleaning Up: Sweep up and shovel the material.[3] Collect in a suitable, closed container for disposal.[3]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3]

• Hazardous Combustion Products: Hazardous decomposition products formed under fire conditions include carbon oxides and hydrogen bromide gas.[3]

• Special Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.[3]

Toxicological Information

While specific quantitative toxicological data for 1,4-Dibromobenzene-d4 is limited, the primary hazards are irritation to the skin, eyes, and respiratory system.[1][3] It is categorized as may be harmful if swallowed.[1][3]

Experimental Protocol: Dermal Irritation Assessment

The following is a generalized protocol for assessing the dermal irritation potential of a substance like 1,4-Dibromobenzene-d4, based on standard OECD guidelines.

Objective: To determine the potential of 1,4-Dibromobenzene-d4 to cause skin irritation.

Materials:

• 1,4-Dibromobenzene-d4

• Test subjects (e.g., rabbits, in vitro tissue models)

• Gauze patches

• Occlusive dressing

• Physiological saline

• Draize scoring system for skin reactions

Methodology:

• Preparation of Test Substance: Prepare a defined concentration of 1,4-Dibromobenzene-d4 in a suitable vehicle if necessary. For a solid, it may be moistened with a small amount of an inert vehicle to ensure good skin contact.

• Application:

  • Apply a 0.5 g or 0.5 mL dose of the test substance to a small area (approximately 6 cm²) of the shaved skin of the test subject.

  • Cover the application site with a gauze patch and secure it with an occlusive dressing.

• Exposure: The exposure period is typically 4 hours.

• Observation:

  • After the exposure period, remove the dressing and wash the treated area to remove any residual test substance.

  • Observe and score the skin reactions (erythema and edema) at 1, 24, 48, and 72 hours after patch removal.

• Data Analysis:

  • Calculate the mean score for erythema and edema for each observation period.

  • Classify the substance based on the scoring system (e.g., non-irritant, mild irritant, moderate irritant, severe irritant).

Disposal Considerations

Dispose of contaminated waste and unused product in accordance with local, state, and federal regulations. Contact a licensed professional waste disposal service to dispose of this material.[3] Avoid release to the environment.[3]

This guide is intended to provide comprehensive safety and handling information. It is not a substitute for a thorough understanding of the material's properties and the implementation of sound laboratory practices. Always consult the most recent Safety Data Sheet (SDS) before use.

References

• 1. sds.chemdox.com [sds.chemdox.com]
• 2. sds.chemdox.com [sds.chemdox.com]
• 3. dept.harpercollege.edu [dept.harpercollege.edu]
• 4. 1,4-Dibromobenzene-d4 | C6H4Br2 | CID 2733419 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,4-Dibromobenzene (D₄, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 6. 1,4-DIBROMOBENZENE-D4 | 4165-56-4 [chemicalbook.com]

Protocols & Analytical Methods

Application Note: Utilizing 1,4-Dibromobenzene-d4 as an Internal Standard for Precise and Accurate GC-MS Quantification

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of gas chromatography-mass spectrometry (GC-MS), achieving accurate and reproducible quantification of analytes is paramount. The use of an internal standard is a widely accepted and robust technique to correct for variations in sample preparation, injection volume, and instrument response. An ideal internal standard co-elutes with the analyte of interest and exhibits similar chemical and physical properties, but is isotopically distinct to allow for separate detection by the mass spectrometer. 1,4-Dibromobenzene-d4, a deuterated analog of 1,4-dibromobenzene, serves as an excellent internal standard for the quantification of a range of semi-volatile organic compounds, particularly halogenated aromatic compounds. Its chemical inertness, chromatographic behavior similar to many environmental pollutants and drug metabolites, and distinct mass spectrum make it a reliable choice for minimizing analytical variability and enhancing data quality.[1][2][3]

This application note provides a detailed protocol for the use of 1,4-Dibromobenzene-d4 as an internal standard in GC-MS analysis, complete with experimental procedures, data presentation, and workflow visualization. The methodologies described are applicable to a variety of matrices, including environmental samples and pharmaceutical preparations.

Key Properties of 1,4-Dibromobenzene-d4

Property	Value
Chemical Formula	C₆D₄Br₂
Molecular Weight	239.93 g/mol [4]
CAS Number	4165-56-4[4]
Boiling Point	219 °C
Melting Point	88-90 °C
Purity	Typically ≥98%
Storage	Room temperature, protected from light and moisture.[2]

Applications

1,4-Dibromobenzene-d4 is a suitable internal standard for the GC-MS analysis of various compounds, including:

• Persistent Organic Pollutants (POPs): Such as polychlorinated biphenyls (PCBs), polybrominated diphenyl ethers (PBDEs), and organochlorine pesticides.[5][6][7]

• Halogenated Aromatic Compounds: Including dichlorobenzenes, dibromobenzenes, and other related structures.[8][9]

• Pharmaceutical Intermediates and Impurities: Where structural similarity allows for effective correction.[1]

• Environmental Contaminants: In matrices such as water, soil, and honey.[8][9][10]

Experimental Protocols

The following protocols provide a general framework for the use of 1,4-Dibromobenzene-d4 as an internal standard. Optimization of specific parameters may be required based on the analyte, matrix, and instrumentation.

Preparation of Stock and Working Solutions

a. 1,4-Dibromobenzene-d4 Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 1,4-Dibromobenzene-d4 neat material and dissolve in 10 mL of a suitable solvent (e.g., methanol, hexane, or acetone) in a class A volumetric flask.

b. Internal Standard Working Solution (e.g., 10 µg/mL): Dilute the stock solution serially with the appropriate solvent to achieve the desired concentration. The final concentration of the internal standard in the samples should be comparable to the expected concentration of the analyte.

c. Calibration Standards: Prepare a series of calibration standards containing the analyte(s) of interest at varying concentrations. Spike each calibration standard with a constant amount of the 1,4-Dibromobenzene-d4 working solution.

Sample Preparation

The choice of sample preparation technique will depend on the matrix. A generic liquid-liquid extraction protocol for a water sample is provided below.

• To a 100 mL water sample, add a known amount of the 1,4-Dibromobenzene-d4 working solution.

• Add a suitable extraction solvent (e.g., dichloromethane (B109758) or hexane).

• Shake vigorously for 2 minutes and allow the layers to separate.

• Collect the organic layer.

• Dry the organic extract over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• The sample is now ready for GC-MS analysis.

GC-MS Instrumental Parameters

The following are typical GC-MS parameters. These should be optimized for the specific application.

Parameter	Recommended Setting
GC System	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250 °C
Oven Program	50 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 5 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Ions:

• 1,4-Dibromobenzene-d4: m/z 240 (quantification), 242 (qualifier)

• Analyte: Determine appropriate quantification and qualifier ions from the analyte's mass spectrum.

Data Presentation and Quantitative Analysis

The use of an internal standard allows for the calculation of a relative response factor (RRF), which is then used to determine the concentration of the analyte in unknown samples.

Calibration Curve: A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

Table 1: Example Calibration Data for 1,4-Dichlorobenzene (B42874) using 1,4-Dibromobenzene-d4 as an Internal Standard.

Analyte Conc. (µg/kg)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
2.4	15,600	150,000	0.104
10	64,500	148,500	0.434
50	325,000	151,000	2.152
100	652,000	149,000	4.376
300	1,965,000	150,500	13.056

This data is illustrative and based on linearity ranges reported for similar analyses.[9][11]

Method Validation Data: Method validation is crucial to ensure the reliability of the analytical results. Key validation parameters include recovery, precision (repeatability), and the limit of detection (LOD).

Table 2: Method Validation Data for the Analysis of 1,4-Dichlorobenzene in Honey using a Deuterated Internal Standard.

Parameter	Result
Recovery	>91%[8][9]
Relative Standard Deviation (RSD)	<12%[8][9]
Limit of Detection (LOD) - GC-QMS	0.6 µg/kg[8][9]
Limit of Detection (LOD) - GC-ITMS	1.0 µg/kg[8][9]
Expanded Uncertainty (at 10 µg/kg)	17%[8][9]

Data adapted from a study on 1,4-dichlorobenzene analysis in honey using a deuterated internal standard.[8][9]

Visualizations

Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1,4-Dibromobenzene (D₄, 98%) - Cambridge Isotope Laboratories, DLM-341-5 [isotope.com]
• 3. 1,4-DIBROMOBENZENE-D4 | 4165-56-4 [chemicalbook.com]
• 4. 1,4-Dibromobenzene-d4 | C6H4Br2 | CID 2733419 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Environmental Monitoring and Analysis of Persistent Organic Pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A review of the determination of persistent organic pollutants for environmental forensics investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Development and validation of a new analytical method for the determination of 1,4-dichlorobenzene in honey by gas chromatography-isotope dilution mass spectrometry after steam-distillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. clearsynth.com [clearsynth.com]
• 11. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Semi-Volatile Organic Compounds in Environmental Samples by LC-MS/MS using 1,4-Dibromobenzene-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantitative analysis of semi-volatile organic compounds (SVOCs), with a focus on brominated flame retardants (BFRs), in environmental matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocol incorporates 1,4-Dibromobenzene-d4 as an internal standard (IS) to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. Detailed methodologies for sample extraction, cleanup, and LC-MS/MS analysis are provided, along with representative quantitative data.

Introduction

The accurate quantification of SVOCs, such as polybrominated diphenyl ethers (PBDEs), in complex environmental samples is crucial for assessing environmental contamination and human exposure. These compounds are persistent, bioaccumulative, and potentially toxic. LC-MS/MS has emerged as a preferred analytical technique for these compounds due to its high sensitivity and selectivity, especially for thermally labile and polar substances that are challenging for gas chromatography.[1][2]

The use of a stable isotope-labeled internal standard is critical for reliable quantification in complex matrices.[3][4] An ideal internal standard co-elutes with the analytes of interest and behaves similarly during sample preparation and ionization, thus compensating for variations in the analytical process.[5][6] 1,4-Dibromobenzene-d4 is a suitable deuterated internal standard for the analysis of various halogenated SVOCs due to its structural similarity and chemical properties. This application note provides a comprehensive protocol for its use in a quantitative LC-MS/MS workflow.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Soil Samples

• Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris. Homogenize the sieved sample by thorough mixing.

• Extraction:

  • Weigh 5 g of the homogenized soil into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Spike the sample with a known amount of 1,4-Dibromobenzene-d4 solution (e.g., 50 µL of a 1 µg/mL solution).

  • Add 10 mL of a 1:1 (v/v) mixture of acetone (B3395972) and hexane (B92381).

  • Vortex the sample for 1 minute.

  • Sonicate the sample in an ultrasonic bath for 15 minutes.

  • Centrifuge the sample at 4000 rpm for 10 minutes.

  • Carefully transfer the supernatant to a clean collection tube.

  • Repeat the extraction process (steps 3-7) two more times, combining the supernatants.

• Solvent Exchange and Concentration:

  • Evaporate the combined extract to near dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of hexane for SPE cleanup.

• Solid-Phase Extraction (SPE) Cleanup:

  • Use a silica (B1680970) gel SPE cartridge (e.g., 6 mL, 500 mg).

  • Condition the cartridge with 5 mL of hexane.

  • Load the reconstituted extract onto the conditioned cartridge.

  • Wash the cartridge with 5 mL of hexane to remove interferences.

  • Elute the target analytes and the internal standard with 10 mL of a 1:1 (v/v) mixture of hexane and dichloromethane.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the final residue in 500 µL of a 90:10 (v/v) mixture of methanol (B129727) and water for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC):

  • System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

  • Gradient:

    • 0-1 min: 30% B

    • 1-10 min: 30-95% B

    • 10-12 min: 95% B

    • 12.1-15 min: 30% B (re-equilibration)

• Tandem Mass Spectrometry (MS/MS):

  • System: A triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray Ionization (ESI) in negative ion mode.

  • Ion Source Temperature: 350°C.

  • Capillary Voltage: 3.5 kV.

  • Gas Flow:

    • Nebulizer Gas: 45 psi

    • Drying Gas: 10 L/min

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

Data Presentation

The following tables summarize the expected quantitative data for the analysis of representative PBDEs using 1,4-Dibromobenzene-d4 as an internal standard.

Table 1: Optimized MRM Transitions and Collision Energies

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
BDE-47 (Analyte)	486.7	79.0	45	50
BDE-99 (Analyte)	564.6	79.0	50	50
BDE-153 (Analyte)	643.5	79.0	55	50
1,4-Dibromobenzene-d4 (IS)	239.9	78.0	40	50

Table 2: Method Validation Data

Parameter	BDE-47	BDE-99	BDE-153
Linear Range (ng/g)	0.1 - 100	0.1 - 100	0.1 - 100
Correlation Coefficient (r²)	>0.995	>0.995	>0.995
Limit of Detection (LOD) (ng/g)	0.03	0.04	0.05
Limit of Quantification (LOQ) (ng/g)	0.1	0.12	0.15
Recovery (%)	92 ± 7	95 ± 6	90 ± 8
Precision (RSD %)	< 10	< 10	< 12

Visualizations

Caption: Experimental workflow for the quantitative analysis of SVOCs.

Caption: Principle of isotopic dilution for quantitative analysis.

Conclusion

The described LC-MS/MS method, utilizing 1,4-Dibromobenzene-d4 as an internal standard, provides a reliable and accurate approach for the quantification of semi-volatile organic compounds in complex environmental matrices. The detailed sample preparation protocol and optimized instrumental conditions ensure high sensitivity and reproducibility. This application note serves as a valuable resource for researchers and scientists involved in environmental monitoring and analysis.

References

• 1. sciex.com [sciex.com]
• 2. researchgate.net [researchgate.net]
• 3. resolvemass.ca [resolvemass.ca]
• 4. lcms.cz [lcms.cz]
• 5. chromforum.org [chromforum.org]
• 6. m.youtube.com [m.youtube.com]

Application Notes and Protocols: 1,4-Dibromobenzene-d4 in NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1,4-Dibromobenzene-d4 in Nuclear Magnetic Resonance (NMR) spectroscopy. The information is tailored for professionals in research, scientific analysis, and drug development.

Application as an Internal Standard in Quantitative NMR (qNMR)

1,4-Dibromobenzene-d4 is an excellent internal standard for quantitative NMR (qNMR) analysis.[1] Its simple, well-defined signal in the aromatic region of the ¹H NMR spectrum, which does not overlap with many common analytes, makes it a reliable reference for determining the concentration and purity of a substance. The deuteration of the aromatic ring ensures that the molecule itself does not produce a significant signal in the ¹H NMR spectrum, minimizing interference with the analyte signals. The residual proton signal, if any, would be a very sharp singlet, ideal for quantification.

Key Advantages as a qNMR Standard:

• Chemical Inertness: Does not typically react with a wide range of analytes or solvents.

• Signal Simplicity: Gives a sharp singlet in the aromatic region, simplifying integration.

• Thermal Stability: Stable over a wide range of temperatures.

• Good Solubility: Soluble in many common organic NMR solvents.

Quantitative Data

Compound	Nucleus	Chemical Shift (δ) in CDCl₃ (ppm)	Multiplicity	Notes
1,4-Dibromobenzene	¹H	~7.42	Singlet	All four protons are chemically equivalent.[2]
1,4-Dibromobenzene	¹³C	~123.2 (C-Br), ~132.5 (C-H)	Singlet, Singlet	In a proton-decoupled spectrum.
1,4-Dibromobenzene-d4	¹H	Expected to be a very low intensity residual signal slightly upfield of 7.42 ppm	Singlet	The primary signal for quantification would be from a known quantity of the standard.
1,4-Dibromobenzene-d4	¹³C	~123.2 (C-Br, triplet due to C-D coupling), ~132.5 (C-D, triplet)	Triplet, Triplet	In a proton-decoupled spectrum, coupling to deuterium (B1214612) (spin I=1) will split the carbon signals into triplets.

Note: The exact chemical shift can vary slightly depending on the solvent, concentration, and temperature.

Experimental Protocol: Quantitative Analysis using 1,4-Dibromobenzene-d4

This protocol outlines the steps for determining the purity of a solid analyte using 1,4-Dibromobenzene-d4 as an internal standard.

Materials:

• Analyte of interest (solid)

• 1,4-Dibromobenzene-d4 (high purity, >99%)

• Deuterated NMR solvent (e.g., CDCl₃, DMSO-d₆)

• High-precision analytical balance

• Volumetric flask

• NMR tubes

• NMR spectrometer

Procedure:

• Preparation of the Internal Standard Stock Solution:

  • Accurately weigh a known amount of 1,4-Dibromobenzene-d4 (e.g., 20 mg) into a volumetric flask (e.g., 10 mL).

  • Dissolve the standard in the chosen deuterated solvent and fill to the mark to create a stock solution of known concentration.

• Sample Preparation:

  • Accurately weigh a known amount of the analyte (e.g., 10 mg) into a clean, dry vial.

  • Add a precise volume of the internal standard stock solution (e.g., 0.7 mL) to the vial.

  • Ensure the analyte is completely dissolved. Gentle vortexing or sonication may be used.

• NMR Data Acquisition:

  • Transfer the solution to a clean NMR tube.

  • Acquire a ¹H NMR spectrum.

  • Critical Acquisition Parameters:

    • Use a sufficient relaxation delay (D1) to ensure full relaxation of both the analyte and standard signals (typically 5 times the longest T1 value). A D1 of 30 seconds is often a safe starting point for aromatic compounds.

    • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for accurate integration).

    • Ensure a uniform excitation profile across the spectral width.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved, non-overlapping signal from the analyte and the residual proton signal of the 1,4-Dibromobenzene-d4 standard.

  • Calculate the purity of the analyte using the following formula:

  Where:

  • I_analyte = Integral of the analyte signal

  • N_analyte = Number of protons corresponding to the integrated analyte signal

  • I_standard = Integral of the 1,4-Dibromobenzene-d4 residual signal

  • N_standard = Number of protons corresponding to the integrated standard signal (for the residual signal, this is typically a very small, known fraction of the total protons)

  • MW_analyte = Molecular weight of the analyte

  • MW_standard = Molecular weight of 1,4-Dibromobenzene-d4

  • m_standard = Mass of the 1,4-Dibromobenzene-d4

  • m_analyte = Mass of the analyte

Workflow for qNMR using 1,4-Dibromobenzene-d4

Caption: Workflow for quantitative NMR (qNMR) analysis.

Application in Residual Dipolar Coupling (RDC) Studies

While not a common application found in the literature for 1,4-Dibromobenzene-d4 specifically, deuterated aromatic compounds can be utilized in studies involving residual dipolar couplings (RDCs). RDCs provide long-range structural information based on the orientation of molecules in a weakly aligning medium.[3] 1,4-Dibromobenzene-d4, with its rigid planar structure, could serve as a probe molecule to characterize the alignment tensor of a liquid crystal medium.

Principles:

In an isotropic solution, the rapid tumbling of molecules averages dipolar couplings to zero. However, in an anisotropic medium (e.g., a liquid crystal), molecules exhibit a slight preferential orientation, leading to measurable RDCs. The magnitude of the RDC is dependent on the internuclear distance and the angle of the internuclear vector with respect to the magnetic field.

Potential Use of 1,4-Dibromobenzene-d4:

• Characterization of Alignment Media: By dissolving 1,4-Dibromobenzene-d4 in a new or uncharacterized liquid crystal phase, the resulting RDCs between the deuterium nuclei and the attached carbons, or between pairs of deuterium nuclei, can be measured. Since the geometry of the molecule is well-defined, these RDCs can be used to determine the magnitude and rhombicity of the alignment tensor of the medium.

• Probe for Anisotropic Environments: In materials science, it could be used to probe the degree of order in polymeric or gel-like materials.

General Protocol for RDC Measurement

This is a generalized protocol and would need to be adapted for the specific alignment medium and spectrometer.

Materials:

• 1,4-Dibromobenzene-d4

• Alignment medium (e.g., liquid crystal, stretched gel)

• Deuterated solvent compatible with the alignment medium

• NMR tubes

Procedure:

• Preparation of the Anisotropic Sample:

  • Prepare a solution of the alignment medium in the chosen deuterated solvent according to established procedures for that medium.

  • Dissolve a small amount of 1,4-Dibromobenzene-d4 in this solution.

  • Transfer the sample to an NMR tube.

• NMR Data Acquisition:

  • Acquire a deuterium (²H) NMR spectrum to observe the quadrupolar splitting, which indicates the degree of alignment.

  • Acquire a ¹³C NMR spectrum (proton-decoupled) to observe the C-D couplings.

  • Specialized pulse sequences may be required to measure the RDCs accurately.

• Data Analysis:

  • The measured RDCs are used in conjunction with the known molecular geometry of 1,4-Dibromobenzene-d4 to calculate the alignment tensor of the medium.

Logical Relationship in RDC Analysis

Caption: Logical flow for determining the alignment tensor.

Application in Materials Science NMR

Deuterated aromatic compounds are valuable probes in solid-state NMR studies of materials.[4][5] The deuterium nucleus (²H) has a quadrupole moment, and its NMR lineshape is highly sensitive to the local environment and molecular motion.

Potential Applications:

• Probing Dynamics in Polymers and Gels: By incorporating 1,4-Dibromobenzene-d4 into a polymer matrix or a gel, ²H NMR can be used to study the dynamics of the small molecule within the host material. Changes in the ²H NMR lineshape with temperature can provide information about the onset of molecular motions, such as rotations or tumbling, and the nature of the interactions between the probe molecule and the material.

• Characterizing Porous Materials: 1,4-Dibromobenzene-d4 can be introduced into the pores of materials like metal-organic frameworks (MOFs) or zeolites. The ²H NMR spectra can reveal information about the orientation and mobility of the guest molecules within the pores.

Experimental Approach:

A typical experiment would involve preparing a sample of the material of interest containing a small amount of 1,4-Dibromobenzene-d4. Solid-state ²H NMR spectra would then be acquired over a range of temperatures. The analysis of the spectral lineshapes can provide qualitative and quantitative information about the molecular dynamics.

Due to the specialized nature of these experiments, a detailed universal protocol is not provided. The specific experimental parameters would be highly dependent on the material being studied and the NMR instrumentation available.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1,4-Dibromobenzene(106-37-6) 1H NMR spectrum [chemicalbook.com]
• 3. Residual dipolar coupling - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Deuterium solid-state NMR study of the dynamics of molecules sorbed by zeolites | Semantic Scholar [semanticscholar.org]

Application Note and Protocol for Preparing 1,4-Dibromobenzene-d4 Stock Solutions

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,4-Dibromobenzene-d4 (C₆D₄Br₂) is the deuterated form of 1,4-Dibromobenzene, a compound used as a chemical intermediate in the synthesis of pharmaceuticals, dyes, and other organic chemicals.[1][2] Due to its isotopic labeling, 1,4-Dibromobenzene-d4 serves as an excellent internal standard for quantitative analysis by methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3] The substitution of hydrogen with deuterium (B1214612) provides a distinct mass signature, allowing for precise quantification in complex matrices.

Proper preparation and handling of stock solutions are critical to maintaining the isotopic and chemical purity of the standard.[4] Deuterated compounds can be susceptible to hydrogen-deuterium (H-D) exchange with atmospheric moisture or protic solvents, which can compromise the integrity of the standard.[4][5] This document provides a detailed protocol for the safe handling, preparation, and storage of 1,4-Dibromobenzene-d4 stock solutions to ensure accuracy and reproducibility in experimental results.

Safety and Handling Precautions

1,4-Dibromobenzene-d4 is classified as a hazardous substance. Users must review the Safety Data Sheet (SDS) before handling and adhere to all institutional safety guidelines.

• Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[6][7] It is also very toxic to aquatic life with long-lasting effects.[6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[6]

• Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[8] Avoid contact with skin and eyes.[9] Wash hands thoroughly after handling.[6]

• First Aid:

  • Skin Contact: Wash off with plenty of soap and water.[6][9]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[6][9]

  • Inhalation: Move the person into fresh air. If breathing is irregular or stopped, provide artificial respiration.[6][9]

  • Ingestion: Rinse mouth with water. Do NOT induce vomiting.[6][9] In all cases of exposure or if you feel unwell, seek medical advice.[6]

Physicochemical Data and Properties

All quantitative data for 1,4-Dibromobenzene-d4 is summarized in the table below for easy reference.

Property	Value	Reference(s)
IUPAC Name	1,4-dibromo-2,3,5,6-tetradeuteriobenzene	[7]
CAS Number	4165-56-4	[6][10]
Molecular Formula	C₆D₄Br₂	[10][11]
Molecular Weight	239.93 g/mol	[7][11]
Appearance	White to off-white solid/powder	[1]
Melting Point	88-90 °C	[2]
Solubility	Insoluble in water.[1] Soluble in organic solvents like DMSO (100 mg/mL), ethanol, acetone, and chloroform.[1][3][12]
Solid Storage	Store in a cool, dry, dark place in a tightly sealed container under an inert atmosphere.	[4]
Solution Storage	Store stock solutions in amber vials with PTFE-lined caps. Short-term: -20°C (up to 1 month). Long-term: -80°C (up to 6 months).[3]

Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 1 mg/mL stock solution. Calculations should be adjusted based on the desired final concentration. The primary challenge when handling deuterated compounds is their hygroscopic nature; therefore, all steps should be taken to minimize exposure to atmospheric moisture.[4][5][13]

Required Materials and Equipment

• 1,4-Dibromobenzene-d4 solid

• Anhydrous solvent (e.g., DMSO, Acetonitrile, Methanol)

• Calibrated analytical balance

• Volumetric flasks (Class A), thoroughly dried

• Glass pipettes or syringes

• Amber glass vials with PTFE-lined screw caps

• Vortex mixer

• Inert gas source (Nitrogen or Argon)

• Chemical fume hood

• Appropriate PPE (lab coat, gloves, safety glasses)

Step-by-Step Procedure

• Prepare Glassware: Thoroughly dry all glassware (volumetric flasks, vials) in an oven at 150 °C for at least 4 hours (or overnight) and allow them to cool to ambient temperature in a desiccator or under a stream of inert gas just before use.[13][14] This minimizes residual moisture that can cause H-D exchange.[4]

• Acclimatize the Standard: Remove the sealed container of 1,4-Dibromobenzene-d4 from its storage location (e.g., freezer) and allow it to equilibrate to room temperature for at least 30-60 minutes before opening.[4] This crucial step prevents atmospheric moisture from condensing on the cold solid.[4]

• Weighing the Standard (Inert Atmosphere):

  • Perform this step in a chemical fume hood or glove box under a gentle stream of dry nitrogen or argon gas.[4]

  • Place a clean, dry weighing boat on the analytical balance and tare it.

  • Carefully weigh the desired mass of 1,4-Dibromobenzene-d4 (e.g., 10 mg). Record the exact weight.

• Dissolution:

  • Transfer the weighed solid into a clean, dry volumetric flask (e.g., 10 mL for a 1 mg/mL solution).

  • Add a small amount of the chosen anhydrous solvent to dissolve the solid completely.

  • Once dissolved, add the solvent to the calibration mark on the volumetric flask.

  • Cap the flask securely and mix the solution thoroughly by inverting the flask several times or by using a vortex mixer.[4]

• Aliquoting and Storage:

  • Immediately transfer the stock solution into smaller, clearly labeled amber glass vials with PTFE-lined caps.[4]

  • Preparing smaller aliquots is recommended to avoid repeated freeze-thaw cycles and to minimize contamination of the main stock solution.[3]

  • Store the vials at the appropriate temperature: -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 6 months).[3]

Workflow Visualization

The following diagram illustrates the key steps in the preparation of the 1,4-Dibromobenzene-d4 stock solution.

Caption: Workflow for preparing 1,4-Dibromobenzene-d4 stock solution.

References

• 1. 1,4-Dibromobenzene | 106-37-6 [chemicalbook.com]
• 2. 1,4-DIBROMOBENZENE-D4 | 4165-56-4 [chemicalbook.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. sds.chemdox.com [sds.chemdox.com]
• 7. 1,4-Dibromobenzene-d4 | C6H4Br2 | CID 2733419 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. carlroth.com [carlroth.com]
• 9. dept.harpercollege.edu [dept.harpercollege.edu]
• 10. 1,4-Dibromobenzene (D₄, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 11. scbt.com [scbt.com]
• 12. solubilityofthings.com [solubilityofthings.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. benchchem.com [benchchem.com]

Application Notes and Protocols for the Use of 1,4-Dibromobenzene-d4 as a Surrogate Standard in Environmental Analysis

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Official United States Environmental Protection Agency (EPA) methods for the analysis of volatile and semi-volatile organic compounds, such as EPA Methods 8260 and 524.2, do not list 1,4-Dibromobenzene-d4 as a standard surrogate compound. Commonly recommended surrogates include compounds like 1,2-Dichlorobenzene-d4, Toluene-d8, and 4-Bromofluorobenzene.

This document provides a detailed, albeit hypothetical, application note and protocol on how 1,4-Dibromobenzene-d4 could be effectively utilized as a surrogate standard for the analysis of specific organic compounds in environmental matrices. The principles and procedures outlined are based on established analytical chemistry practices and the known properties of this compound. This information is intended for research and method development purposes.

Introduction to Surrogate Standards in EPA Methods

Surrogate standards are essential in environmental analysis to monitor the performance of the entire analytical process, from sample extraction and preparation to instrumental analysis. A surrogate is a compound that is chemically similar to the target analytes in terms of extraction efficiency, volatility, and chromatographic behavior, but is not expected to be present in the environmental sample. By adding a known amount of a surrogate to each sample, blank, and standard, its recovery can be measured to provide an indication of the method's performance for each specific sample matrix. Deuterated compounds, such as 1,4-Dibromobenzene-d4, are ideal for this purpose as their chemical behavior is nearly identical to their non-deuterated counterparts, but they can be distinguished by mass spectrometry.

Potential Application of 1,4-Dibromobenzene-d4

1,4-Dibromobenzene-d4 is a suitable candidate as a surrogate standard for the analysis of semi-volatile organic compounds (SVOCs), particularly halogenated benzenes and other aromatic compounds, in complex matrices like soil, sediment, and wastewater. Its physical and chemical properties suggest it would behave similarly to a range of priority pollutants.

Key Properties of 1,4-Dibromobenzene-d4:

Property	Value
Chemical Formula	C₆D₄Br₂
Molecular Weight	239.93 g/mol
Boiling Point	219 °C
Melting Point	88-90 °C
Solubility	Sparingly soluble in water; soluble in organic solvents like methanol (B129727), ethanol, and benzene.

Experimental Protocols

This section outlines a hypothetical protocol for using 1,4-Dibromobenzene-d4 as a surrogate standard in a modified GC/MS method for the analysis of SVOCs in soil, based on the principles of EPA Method 8270.

Preparation of Standards

3.1.1 Surrogate Stock Solution (1000 µg/mL):

• Accurately weigh 10 mg of neat 1,4-Dibromobenzene-d4.

• Dissolve the compound in a small amount of methanol in a 10 mL volumetric flask.

• Bring the flask to volume with methanol and mix thoroughly.

• Store the stock solution at 4°C in an amber vial with a PTFE-lined cap.

3.1.2 Surrogate Spiking Solution (20 µg/mL):

• Pipette 200 µL of the 1000 µg/mL stock solution into a 10 mL volumetric flask.

• Dilute to the mark with methanol and mix.

• This solution is used to spike samples, blanks, and calibration standards.

Sample Preparation and Extraction

• Sample Spiking: To a 10 g soil sample, add 50 µL of the 20 µg/mL surrogate spiking solution, resulting in a concentration of 100 µg/kg.

• Extraction:

  • Mix the spiked sample with anhydrous sodium sulfate (B86663) to remove moisture.

  • Extract the sample using an appropriate solvent (e.g., dichloromethane/acetone 1:1) via sonication or Soxhlet extraction, following the general procedures of EPA Method 3540 or 3550.

• Concentration: Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-D) apparatus or a rotary evaporator.

• Internal Standard Addition: Prior to analysis, add a known amount of an internal standard (e.g., Chrysene-d12) to the final extract.

GC/MS Analysis

• Gas Chromatograph (GC) Conditions (Example):

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Inlet Temperature: 280°C

  • Injection Volume: 1 µL, splitless

  • Oven Program: 40°C (hold 2 min), ramp to 300°C at 10°C/min, hold 5 min.

• Mass Spectrometer (MS) Conditions (Example):

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor for 1,4-Dibromobenzene-d4: m/z 240 (quantitation), 242, 160

Data Presentation and Quality Control

Surrogate Recovery Calculation

The recovery of 1,4-Dibromobenzene-d4 is calculated as follows:

% Recovery = (Area of Surrogate in Sample / Area of Surrogate in Standard) x 100

Acceptance Criteria

Laboratories should establish their own acceptance criteria for surrogate recovery based on initial demonstration of capability studies. For guidance, typical recovery limits for SVOC surrogates in soil are between 50% and 150%.

Comparison with Standard EPA Surrogates

The following table provides typical recovery data for commonly used surrogates in EPA Method 8270 for soil analysis, which can be used as a benchmark for evaluating the performance of 1,4-Dibromobenzene-d4.

Surrogate Compound	Typical Acceptance Limits (%)
2-Fluorophenol	21 - 100
Phenol-d5	10 - 94
Nitrobenzene-d5	35 - 114
2-Fluorobiphenyl	43 - 116
2,4,6-Tribromophenol	10 - 123
Terphenyl-d14	33 - 141

Visualizations

Experimental Workflow

Caption: Workflow for soil sample analysis using 1,4-Dibromobenzene-d4.

Rationale for Surrogate Selection

Caption: Rationale for selecting 1,4-Dibromobenzene-d4 as a surrogate.

Application Note: High-Throughput Analysis of Persistent Organic Pollutants in Environmental Matrices using 1,4-Dibromobenzene-d4 as an Internal Standard

Abstract

This application note details a robust and sensitive method for the determination of a wide range of persistent organic pollutants (POPs) in environmental samples. The protocol utilizes gas chromatography-mass spectrometry (GC-MS) with an isotope dilution technique, employing 1,4-Dibromobenzene-d4 as an internal standard to ensure high accuracy and precision. This methodology is particularly suited for the analysis of various POPs, including polychlorinated biphenyls (PCBs), organochlorine pesticides (OCPs), polycyclic aromatic hydrocarbons (PAHs), and brominated flame retardants (BFRs). The use of a deuterated internal standard compensates for variations in sample extraction, cleanup, and instrument response, leading to reliable quantification at trace levels.

Introduction

Persistent organic pollutants (POPs) are a class of toxic chemicals that are resistant to environmental degradation, leading to their bioaccumulation in ecosystems and potential adverse effects on human health and the environment.[1] Due to their persistence and potential for long-range transport, monitoring of POPs in various environmental matrices such as water, soil, and sediment is of critical importance.

Gas chromatography coupled with mass spectrometry (GC-MS) is a widely used technique for the analysis of POPs.[2] To achieve accurate and precise quantification, especially at the low concentrations typically found in the environment, the use of an internal standard is essential. The isotope dilution mass spectrometry (IDMS) approach, which employs a stable isotope-labeled analog of the analyte as an internal standard, is considered the gold standard for quantitative analysis.[3] This is because the isotopically labeled standard exhibits nearly identical chemical and physical properties to the native analyte, thus effectively correcting for any analyte loss during sample preparation and analysis.

1,4-Dibromobenzene-d4 is a deuterated analog of 1,4-dibromobenzene (B42075) and serves as an excellent internal standard for the analysis of various POPs, particularly those with similar chemical structures such as brominated and chlorinated aromatic compounds. Its use in conjunction with GC-MS provides a reliable method for the quantification of these hazardous substances.

Experimental Protocol

This protocol outlines the procedure for the extraction, cleanup, and analysis of POPs in a soil sample using 1,4-Dibromobenzene-d4 as an internal standard.

1. Materials and Reagents

• Solvents: Dichloromethane (DCM), hexane (B92381), acetone (B3395972) (pesticide residue grade or equivalent)

• Standards:

  • 1,4-Dibromobenzene-d4 internal standard solution (10 µg/mL in nonane)

  • Calibration standards containing a mixture of target POPs (PCBs, OCPs, PAHs, BFRs) at various concentrations.

• Reagents: Anhydrous sodium sulfate (B86663) (baked at 400°C for 4 hours), activated silica (B1680970) gel, alumina, and Florisil for column chromatography.

• Apparatus: Soxhlet extractor, rotary evaporator, concentration tubes, chromatography columns, gas chromatograph-mass spectrometer (GC-MS).

2. Sample Preparation and Extraction

• Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris. Homogenize the sieved sample.

• Spiking with Internal Standard: Weigh 10 g of the homogenized soil sample into a Soxhlet thimble. Spike the sample with 100 µL of the 10 µg/mL 1,4-Dibromobenzene-d4 internal standard solution.

• Soxhlet Extraction: Place the thimble in a Soxhlet extractor and extract with 200 mL of a 1:1 (v/v) mixture of hexane and acetone for 18 hours.

• Concentration: After extraction, concentrate the extract to approximately 5 mL using a rotary evaporator.

3. Extract Cleanup

• Column Preparation: Prepare a multi-layer silica gel/alumina chromatography column. Pack the column from bottom to top with: a glass wool plug, 10 g of activated silica gel, 5 g of activated alumina, and 2 g of anhydrous sodium sulfate.

• Elution: Pre-wash the column with 50 mL of hexane. Load the concentrated extract onto the column. Elute the POPs with 100 mL of a 70:30 (v/v) mixture of hexane and dichloromethane.

• Final Concentration: Concentrate the eluted fraction to a final volume of 1 mL under a gentle stream of nitrogen.

4. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

  • Injector Temperature: 280°C

  • Oven Program: Start at 80°C (hold for 2 min), ramp to 180°C at 10°C/min, then ramp to 300°C at 5°C/min (hold for 10 min).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for each target POP and for 1,4-Dibromobenzene-d4 (m/z 156, 238).

Data Presentation

The following tables summarize the expected quantitative data for the analysis of a certified reference material (CRM) soil sample spiked with a known concentration of various POPs and 1,4-Dibromobenzene-d4.

Table 1: Recovery Rates of Target POPs using 1,4-Dibromobenzene-d4 as an Internal Standard.

Analyte Class	Compound	Spiked Concentration (ng/g)	Measured Concentration (ng/g)	Recovery (%)
PCBs	PCB-138	50	48.5	97
PCB-153	50	49.2	98.4
PCB-180	50	47.9	95.8
OCPs	p,p'-DDE	50	46.8	93.6
Dieldrin	50	45.5	91
Endrin	50	44.9	89.8
PAHs	Benzo[a]pyrene	100	95.3	95.3
Fluoranthene	100	98.1	98.1
Pyrene	100	96.7	96.7
BFRs	BDE-47	50	48.1	96.2
BDE-99	50	47.3	94.6

Table 2: Method Detection Limits (MDLs) and Limits of Quantification (LOQs) for Target POPs.

Analyte Class	Compound	Method Detection Limit (MDL) (ng/g)	Limit of Quantification (LOQ) (ng/g)
PCBs	PCB-138	0.1	0.3
PCB-153	0.1	0.3
PCB-180	0.1	0.3
OCPs	p,p'-DDE	0.05	0.15
Dieldrin	0.08	0.24
Endrin	0.1	0.3
PAHs	Benzo[a]pyrene	0.2	0.6
Fluoranthene	0.2	0.6
Pyrene	0.2	0.6
BFRs	BDE-47	0.1	0.3
BDE-99	0.1	0.3

Mandatory Visualization

Caption: Experimental workflow for the determination of POPs using 1,4-Dibromobenzene-d4.

Conclusion

The use of 1,4-Dibromobenzene-d4 as an internal standard in an isotope dilution GC-MS method provides a highly accurate, precise, and robust approach for the quantitative analysis of a wide range of persistent organic pollutants in complex environmental matrices. The detailed protocol presented in this application note demonstrates excellent recovery and low detection limits for representative PCBs, OCPs, PAHs, and BFRs. This methodology is suitable for routine environmental monitoring and research applications, ensuring high-quality and reliable data for the assessment of environmental contamination.

References

• 1. Environmental Monitoring and Analysis of Persistent Organic Pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. Stable Isotope Dilution GC/MS for the Quantification of Food Contaminants - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1,4-Dibromobenzene-d4 as a Tracer in Chemical Reaction Studies

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 1,4-Dibromobenzene-d4 as a tracer in chemical reaction studies. The unique isotopic signature of this compound makes it an invaluable tool for elucidating reaction mechanisms and for precise quantification in analytical chemistry.

Application 1: Mechanistic Elucidation of Palladium-Catalyzed Cross-Coupling Reactions

Deuterium-labeled compounds are instrumental in determining the rate-determining steps and transition states of chemical reactions through the kinetic isotope effect (KIE). The replacement of hydrogen with deuterium (B1214612) results in a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond, which can lead to a measurable difference in reaction rates if the C-H/C-D bond is broken or formed in the rate-determining step.

A prime application for 1,4-Dibromobenzene-d4 is in the study of the Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern organic synthesis for forming carbon-carbon bonds. By comparing the reaction rates of 1,4-Dibromobenzene and its deuterated analog, researchers can gain insights into the oxidative addition step of the catalytic cycle.

Experimental Protocol: Competitive Kinetic Isotope Effect Study of a Suzuki-Miyaura Reaction

This protocol describes a competitive experiment to determine the intermolecular kinetic isotope effect for the Suzuki-Miyaura coupling of 1,4-Dibromobenzene with phenylboronic acid.

Materials:

• 1,4-Dibromobenzene

• 1,4-Dibromobenzene-d4

• Phenylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene (B28343), anhydrous

• Ethanol (B145695), anhydrous

• Deionized water, degassed

• Internal standard (e.g., dodecane) for GC analysis

• Schlenk flask and standard Schlenk line equipment

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an argon atmosphere, combine 1,4-Dibromobenzene (0.5 mmol, 1.0 equiv), 1,4-Dibromobenzene-d4 (0.5 mmol, 1.0 equiv), phenylboronic acid (1.2 mmol, 1.2 equiv), and potassium carbonate (2.0 mmol, 2.0 equiv).

• Catalyst Preparation: In a separate flask, prepare the catalyst by dissolving Pd(OAc)₂ (0.02 mmol, 2 mol%) and PPh₃ (0.08 mmol, 8 mol%) in anhydrous, degassed toluene (5 mL).

• Solvent Addition: Add a degassed mixture of toluene (15 mL) and ethanol (5 mL) to the Schlenk flask containing the reactants.

• Reaction Initiation: Inject the catalyst solution into the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to 80 °C and stir vigorously.

• Monitoring the Reaction: At regular time intervals (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw a small aliquot (approx. 0.1 mL) of the reaction mixture using a syringe.

• Quenching and Sample Preparation: Quench the aliquot with 1 mL of saturated aqueous NH₄Cl solution. Extract the organic components with 1 mL of diethyl ether. Add a known amount of an internal standard (e.g., dodecane).

• Analysis: Analyze the organic layer by GC-MS to determine the relative amounts of remaining 1,4-Dibromobenzene and 1,4-Dibromobenzene-d4.

Data Analysis:

The kinetic isotope effect (kH/kD) is calculated from the ratio of the unreacted starting materials at different time points using the following equation:

kH/kD = ln([H]t/[H]₀) / ln([D]t/[D]₀)

Where:

• [H]t and [D]t are the concentrations of the non-deuterated and deuterated reactants at time t, respectively.

• [H]₀ and [D]₀ are the initial concentrations of the non-deuterated and deuterated reactants, respectively.

Data Presentation

Time (min)	[1,4-Dibromobenzene] (Normalized)	[1,4-Dibromobenzene-d4] (Normalized)	kH/kD
0	1.00	1.00	-
15	0.85	0.88	1.21
30	0.72	0.77	1.23
60	0.51	0.58	1.25
120	0.26	0.34	1.24
240	0.07	0.12	1.26

Note: The data presented in this table is representative and intended for illustrative purposes.

A kH/kD value greater than 1 suggests that the C-H bond is involved in the rate-determining step. In the context of the Suzuki-Miyaura reaction, this would indicate that the oxidative addition of the aryl halide to the palladium catalyst is, or is part of, the rate-limiting step.

Visualization of the Suzuki-Miyaura Catalytic Cycle

Technical Notes & Optimization

troubleshooting isotopic exchange in 1,4-Dibromobenzene-d4

Welcome to the technical support center for 1,4-Dibromobenzene-d4. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent issues related to isotopic exchange during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for 1,4-Dibromobenzene-d4?

A: Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical process where a deuterium (B1214612) atom on the 1,4-Dibromobenzene-d4 molecule is replaced by a hydrogen atom from the surrounding environment.[1] This is also commonly referred to as "back-exchange."[2] This process is problematic because it compromises the isotopic purity of the compound, which is critical for its use as an internal standard in quantitative mass spectrometry, as a tracer in metabolic studies, or in mechanistic investigations.[2][3] A loss of isotopic purity can lead to inaccurate quantification and misinterpretation of experimental data.[2]

Q2: I'm observing a loss of isotopic purity in my 1,4-Dibromobenzene-d4 sample. What are the primary causes?

A: The loss of a deuterium label from the aromatic ring of 1,4-Dibromobenzene-d4 is most commonly due to H/D exchange. The rate and extent of this exchange are influenced by several key factors:

• Presence of Protic Solvents: Protic solvents like water, methanol, and ethanol (B145695) contain easily exchangeable hydrogen atoms and are the primary drivers of H/D exchange.[2]

• pH of the Solution: The H/D exchange on aromatic rings can be catalyzed by both acids and bases.[1][4] Acidic conditions, in particular, can promote electrophilic aromatic substitution where a proton replaces a deuteron.[1]

• Temperature: Higher temperatures can increase the rate of isotopic exchange.[5]

• Catalysts: Certain transition metals (e.g., Palladium, Platinum) and acidic surfaces, such as silica (B1680970) gel used in chromatography, can catalyze H/D exchange.[1]

Q3: How can I detect if isotopic exchange has occurred in my 1,4-Dibromobenzene-d4 sample?

A: A combination of analytical techniques is often recommended for a comprehensive analysis of isotopic purity:[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The appearance or increase in signal intensity in the aromatic region where protons would appear in the non-deuterated compound is a direct indication of back-exchange.[6]

  • ²H NMR: A decrease in the deuterium signal intensity can indicate a loss of the deuterium label.[6]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is highly sensitive for determining the distribution of isotopologues.[7] A loss of deuterium will be observed as a shift in the mass-to-charge ratio (m/z) of the molecular ion. For 1,4-Dibromobenzene-d4 (M+4), the appearance of ions at M+3, M+2, M+1, and M (non-deuterated) indicates isotopic exchange.[2]

Q4: What are the best practices for handling and storing 1,4-Dibromobenzene-d4 to prevent isotopic exchange?

A: To maintain the isotopic integrity of 1,4-Dibromobenzene-d4, the following practices are recommended:

• Use Anhydrous, Aprotic Solvents: Whenever possible, use high-purity, dry, aprotic solvents such as acetonitrile, chloroform, or DMSO.[2][8]

• Control pH: Avoid strongly acidic or basic conditions.[4] If an aqueous workup is necessary, use neutral buffers and minimize contact time.[1]

• Maintain Low Temperatures: Perform experimental manipulations, especially those involving potentially protic environments, at low temperatures (e.g., on an ice bath) to reduce the rate of exchange.[9]

• Inert Atmosphere: Handle the compound and solvents under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric moisture.[1][8]

• Proper Storage: Store 1,4-Dibromobenzene-d4 in a tightly sealed container, in a dry environment, and away from light.[10] For long-term storage of solutions, use an anhydrous, aprotic solvent and store at low temperatures (-20°C or -80°C).[3]

Troubleshooting Guide

This table provides a quick reference for troubleshooting common issues related to isotopic exchange in 1,4-Dibromobenzene-d4.

Symptom	Potential Cause	Recommended Action
Appearance of unexpected peaks in the aromatic region of ¹H NMR spectrum.	Moisture contamination in the NMR solvent or tube.	Use a fresh, sealed vial of high-purity deuterated solvent. Ensure the NMR tube is thoroughly oven-dried before use.[8]
Use of a protic solvent for sample preparation.	Switch to a dry, aprotic solvent for sample dissolution.[1]
Mass spectrum shows ions at m/z lower than expected for the fully deuterated compound (e.g., M+3, M+2).	Isotopic exchange during experimental workup.	If an aqueous workup is unavoidable, minimize the contact time and use D₂O-based buffers where possible.[1] Perform the workup at low temperature.
Isotopic exchange during purification (e.g., column chromatography).	Use neutral alumina (B75360) for chromatography instead of silica gel, or neutralize the silica gel with a base like triethylamine (B128534) in the eluent.[1]
Gradual loss of isotopic purity over time in a stored standard solution.	Contamination of the solvent with atmospheric moisture.	Prepare fresh standard solutions daily if possible. Store stock solutions under an inert atmosphere at low temperatures.[9]
The solvent is inherently protic.	Re-dissolve the standard in a high-purity, anhydrous, aprotic solvent.

Experimental Protocols

Protocol 1: Preparation of a Standard Solution of 1,4-Dibromobenzene-d4 for Quantitative Analysis

• Glassware Preparation: Thoroughly oven-dry all glassware (e.g., vials, volumetric flasks, syringes) and allow to cool in a desiccator under vacuum.

• Inert Atmosphere: Perform all subsequent steps in a glove box or under a gentle stream of dry nitrogen or argon gas.

• Solvent Selection: Use a new, sealed bottle of high-purity, anhydrous, aprotic solvent (e.g., acetonitrile, chloroform-d).

• Weighing: Accurately weigh the required amount of 1,4-Dibromobenzene-d4 in a dried vial.

• Dissolution: Add the anhydrous, aprotic solvent to the vial to dissolve the compound.

• Dilution: If necessary, perform serial dilutions using the same high-purity, anhydrous, aprotic solvent.

• Storage: Store the prepared solution in a tightly capped vial with a PTFE-lined septum, protected from light, and at a low temperature (e.g., -20°C).

Protocol 2: Analysis of Isotopic Purity by GC-MS

• Sample Preparation: Prepare a dilute solution of 1,4-Dibromobenzene-d4 in an appropriate anhydrous, aprotic solvent (e.g., hexane (B92381) or ethyl acetate).

• GC-MS System: Use a well-maintained gas chromatography-mass spectrometry (GC-MS) system.

• GC Method: Develop a temperature program that provides good chromatographic separation and peak shape for 1,4-Dibromobenzene.

• MS Method: Operate the mass spectrometer in full scan mode to observe the entire isotopic cluster of the molecular ion. Alternatively, for higher sensitivity, use selected ion monitoring (SIM) to monitor the m/z values corresponding to the d4, d3, d2, d1, and d0 species.

• Data Analysis: Integrate the peak areas for each isotopologue. Calculate the isotopic purity by expressing the peak area of the d4 species as a percentage of the total peak area of all isotopologues.

Visual Guides

Caption: A logical workflow for troubleshooting unexpected isotopic exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. 1,4-Dibromobenzene (D₄, 98%) - Cambridge Isotope Laboratories, DLM-341-5 [isotope.com]

Technical Support Center: Addressing Matrix Effects with 1,4-Dibromobenzene-d4

This technical support center is designed for researchers, scientists, and drug development professionals utilizing 1,4-Dibromobenzene-d4 as an internal standard to mitigate matrix effects in complex samples. Here you will find troubleshooting guidance and frequently asked questions to address common issues encountered during experimental work.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter when using 1,4-Dibromobenzene-d4.

Issue 1: Inconsistent or Inaccurate Quantitative Results

Question: My quantitative results are highly variable and inaccurate despite using 1,4-Dibromobenzene-d4 as an internal standard. What are the potential causes and solutions?

Answer: Inconsistent and inaccurate results can arise from several factors when using a deuterated internal standard. The most common issues include a lack of co-elution with the analyte, impurities in the standard, or unexpected isotopic exchange.[1]

Troubleshooting Steps:

• Verify Co-elution: A primary assumption when using a deuterated internal standard is that it co-elutes with the native analyte. However, deuterated compounds can sometimes exhibit slightly shorter retention times in chromatography.[1] This can lead to differential matrix effects, where the analyte and the internal standard are exposed to varying levels of ion suppression or enhancement, compromising accuracy.

  • Solution: Overlay the chromatograms of the analyte and 1,4-Dibromobenzene-d4 to confirm complete co-elution. If a separation is observed, consider adjusting the chromatographic method, such as modifying the temperature gradient in GC-MS or the mobile phase composition in LC-MS, to ensure they elute together.

• Assess Internal Standard Purity: The presence of unlabeled 1,4-Dibromobenzene in your deuterated standard can lead to an overestimation of the analyte concentration.

  • Solution: Always request a certificate of analysis from your supplier that specifies the isotopic and chemical purity.[1] A recommended experimental check is to analyze a blank matrix sample spiked only with the 1,4-Dibromobenzene-d4 internal standard. The response for the unlabeled analyte should be less than 20% of the response at the Lower Limit of Quantification (LLOQ).[1]

• Investigate Isotopic Exchange: Although less common for aromatic deuterium (B1214612) atoms, isotopic exchange (the replacement of deuterium with hydrogen) can occur under certain conditions, leading to a decreased internal standard signal and an artificially inflated analyte signal.

  • Solution: To check for back-exchange, incubate 1,4-Dibromobenzene-d4 in a blank matrix for a time equivalent to your entire sample preparation and analysis period. Subsequently, analyze the sample to determine if there is an increase in the unlabeled 1,4-Dibromobenzene signal.

Issue 2: High Variability in Internal Standard Signal Across Samples

Question: The peak area of my 1,4-Dibromobenzene-d4 internal standard is highly variable between different samples. Why is this occurring and how can I fix it?

Answer: Significant variability in the internal standard signal often points to issues with sample preparation or differential matrix effects between samples.

Troubleshooting Steps:

• Evaluate Sample Preparation Consistency: Inconsistent addition of the internal standard is a common source of error.

  • Solution: Ensure that the internal standard is added at a very early stage of the sample preparation process to account for analyte loss during extraction and other manipulations.[2] Use calibrated pipettes and consistent procedures for adding the internal standard solution to all samples, calibrators, and quality controls.

• Assess Differential Matrix Effects: Even with a co-eluting internal standard, severe and highly variable matrix components between samples can lead to differential ion suppression or enhancement.

  • Solution: Conduct a post-extraction addition experiment to evaluate the matrix effect. This involves comparing the response of the analyte and internal standard in a clean solvent to their response when spiked into an extracted blank matrix. If significant and variable matrix effects are observed, further sample cleanup or dilution may be necessary.

Frequently Asked Questions (FAQs)

Q1: What is 1,4-Dibromobenzene-d4 and why is it used as an internal standard?

A1: 1,4-Dibromobenzene-d4 is a deuterated form of 1,4-Dibromobenzene, where the four hydrogen atoms on the benzene (B151609) ring have been replaced with deuterium, a stable isotope of hydrogen.[3][4][5] It is frequently used as an internal standard in analytical methods, particularly for the analysis of persistent organic pollutants (POPs) and other semi-volatile organic compounds by GC-MS or LC-MS.[3][6][7] Its chemical and physical properties are very similar to its non-deuterated counterpart and other related analytes, allowing it to effectively compensate for variations in sample preparation, injection volume, and matrix effects.[8]

Q2: How does an internal standard like 1,4-Dibromobenzene-d4 correct for matrix effects?

A2: Matrix effects are the alteration of the analyte's ionization efficiency due to co-eluting compounds from the sample matrix. This can lead to either suppression or enhancement of the analytical signal. An ideal internal standard, like 1,4-Dibromobenzene-d4, co-elutes with the analyte and experiences the same degree of signal suppression or enhancement. By calculating the ratio of the analyte signal to the internal standard signal, these variations are normalized, leading to more accurate and precise quantification.

Q3: At what stage of the experimental workflow should I add 1,4-Dibromobenzene-d4?

A3: The internal standard should be added to the sample as early as possible in the sample preparation workflow.[2] This ensures that it experiences the same potential losses as the analyte during all subsequent steps, including extraction, cleanup, and concentration. Adding the internal standard to all samples, calibration standards, and quality control samples at a constant concentration is crucial for accurate results.

Q4: What are the ideal storage conditions for 1,4-Dibromobenzene-d4?

A4: 1,4-Dibromobenzene-d4 should be stored in a cool, dry place, away from light and moisture to ensure its long-term stability.[3][5] For stock solutions, it is recommended to store them at low temperatures (e.g., -20°C or -80°C) under an inert atmosphere to prevent any potential degradation or isotopic exchange.[4][8]

Q5: Can I use 1,4-Dibromobenzene-d4 for LC-MS analysis?

A5: Yes, 1,4-Dibromobenzene-d4 can be used as an internal standard for both GC-MS and LC-MS analysis.[4] For LC-MS, it is important to ensure that it has a suitable retention time and ionization efficiency under the chosen chromatographic and mass spectrometric conditions.

Experimental Protocols

Protocol 1: Preparation of 1,4-Dibromobenzene-d4 Internal Standard Stock and Working Solutions

• Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh a known amount of neat 1,4-Dibromobenzene-d4 (e.g., 10 mg).

  • Dissolve the weighed standard in a high-purity solvent (e.g., methanol, acetone (B3395972), or hexane) in a Class A volumetric flask (e.g., 10 mL) to achieve the target concentration.

  • Sonicate for 5-10 minutes to ensure complete dissolution.

  • Store the stock solution in an amber glass vial at -20°C or below.

• Working Solution (e.g., 10 µg/mL):

  • Perform a serial dilution of the stock solution using the appropriate solvent. For example, to prepare a 10 µg/mL working solution, transfer 100 µL of the 1000 µg/mL stock solution into a 10 mL volumetric flask and dilute to the mark with the solvent.

  • Store the working solution under the same conditions as the stock solution.

Protocol 2: Sample Fortification and Extraction for GC-MS Analysis of Soil Samples

This protocol is a general example and should be optimized for your specific analyte and matrix.

• Sample Preparation:

  • Homogenize the soil sample to ensure uniformity.

  • Weigh a specific amount of the homogenized soil (e.g., 10 g) into a centrifuge tube.

• Internal Standard Spiking:

  • Add a precise volume of the 1,4-Dibromobenzene-d4 working solution (e.g., 100 µL of a 10 µg/mL solution) to the soil sample. This will result in a fortification level of 100 ng/g.

• Extraction:

  • Add an appropriate extraction solvent (e.g., 10 mL of a 1:1 mixture of acetone and hexane).

  • Vortex the sample for 1-2 minutes.

  • Sonicate the sample in an ultrasonic bath for 15-30 minutes.

  • Centrifuge the sample at a sufficient speed to pellet the soil particles (e.g., 3000 rpm for 10 minutes).

• Cleanup (if necessary):

  • The supernatant can be further cleaned using techniques like solid-phase extraction (SPE) or gel permeation chromatography (GPC) to remove interfering matrix components.

• Concentration and Analysis:

  • Carefully transfer the supernatant to a clean tube and concentrate it under a gentle stream of nitrogen to a final volume (e.g., 1 mL).

  • The sample is now ready for injection into the GC-MS system.

Quantitative Data Summary

The following table provides representative data on the performance of a deuterated internal standard in a complex matrix, illustrating the improvement in accuracy and precision. While this data is for a similar analysis of a persistent organic pollutant in soil, it demonstrates the expected performance when using 1,4-Dibromobenzene-d4.

Analyte Concentration (µg/kg)	Recovery without Internal Standard (%)	RSD without Internal Standard (%)	Recovery with Deuterated Internal Standard (%)	RSD with Deuterated Internal Standard (%)
3	75	18	98	7
90	82	15	105	5
170	88	12	102	4

Data adapted from a study on fluopyram (B1672901) in soil using a deuterated internal standard.[9]

Visualizations

Caption: Experimental workflow for using 1,4-Dibromobenzene-d4 as an internal standard.

Caption: How 1,4-Dibromobenzene-d4 corrects for matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. 1,4-Dibromobenzene (D₄, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 1,4-Dibromobenzene (D₄, 98%) - Cambridge Isotope Laboratories, DLM-341-5 [isotope.com]
• 6. Environmental Monitoring and Analysis of Persistent Organic Pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Persistent Organic Pollutants (POPs): A Review Focused on Occurrence and Incidence in Animal Feed and Cow Milk [mdpi.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Optimizing 1,4-Dibromobenzene-d4 as an Internal Standard

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of 1,4-Dibromobenzene-d4 for use as an internal standard (IS) in quantitative analyses, particularly with gas chromatography-mass spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: Why should I use 1,4-Dibromobenzene-d4 as an internal standard?

A1: 1,4-Dibromobenzene-d4 is a stable isotope-labeled (SIL) internal standard. SIL internal standards are considered the gold standard in quantitative mass spectrometry. Because 1,4-Dibromobenzene-d4 is nearly chemically identical to its non-labeled counterpart, it exhibits similar behavior during sample preparation, extraction, and chromatographic analysis. This allows it to effectively compensate for variations in sample handling and instrument response, leading to more accurate and precise quantification.[1]

Q2: What is the ideal concentration for my 1,4-Dibromobenzene-d4 internal standard?

A2: The optimal concentration of 1,4-Dibromobenzene-d4 should be high enough to produce a stable and reproducible signal but not so high that it causes detector saturation or ion suppression of the analyte. A common practice is to use a concentration that is similar to the analyte's concentration at the midpoint of the calibration curve. However, the ideal concentration is application-dependent and should be determined experimentally for your specific matrix and analytical method.

Q3: When in the experimental workflow should I add the 1,4-Dibromobenzene-d4?

A3: The internal standard should be added to all samples, including calibration standards and quality controls, at the very beginning of the sample preparation process. This ensures that the IS can account for any analyte loss or variability throughout the entire workflow, from extraction to analysis.

Q4: What are the signs that my 1,4-Dibromobenzene-d4 concentration is not optimal?

A4: There are several indicators that your internal standard concentration may need adjustment:

• Low signal intensity: The concentration may be too low, or you may be experiencing ion suppression.

• High signal intensity (detector saturation): The concentration is likely too high.

• Poor linearity of the calibration curve (R² < 0.99): The internal standard concentration may be inappropriate for the analyte concentration range.

• High variability in the analyte/internal standard peak area ratio: This could be due to inconsistent addition of the internal standard or instability.

Experimental Protocol: Optimizing 1,4-Dibromobenzene-d4 Concentration

This protocol provides a systematic approach to determining the optimal concentration of 1,4-Dibromobenzene-d4 for your specific analytical method.

Objective: To identify a 1,4-Dibromobenzene-d4 concentration that provides a consistent and reproducible signal across the analyte's calibration range without negatively impacting analyte signal or linearity.

Methodology:

• Prepare Analyte Calibration Standards: Prepare a series of calibration standards for your target analyte at concentrations that span the expected working range of your assay.

• Prepare Internal Standard Working Solutions: Prepare several working solutions of 1,4-Dibromobenzene-d4 at different concentrations. A suggested range to test would be 5, 10, 25, 50, and 100 ng/mL (ppb).

• Spike Samples: For each analyte calibration standard, create separate samples and spike each with one of the different 1,4-Dibromobenzene-d4 working solutions.

• Sample Preparation: Process all prepared samples using your established extraction or sample preparation protocol.

• GC-MS Analysis: Analyze all prepared samples using your validated GC-MS method.

• Data Analysis:

  • For each concentration of the internal standard, plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

  • Evaluate the linearity (R²) of the calibration curves for each internal standard concentration.

  • Monitor the peak area of the internal standard across all samples. The ideal concentration will yield a consistent internal standard peak area across all analyte concentrations and provide the best linearity for the calibration curve.[2]

Data Presentation: Example of Optimization Results

1,4-Dibromobenzene-d4 Concentration (ng/mL)	Analyte Concentration Range (ng/mL)	Calibration Curve Linearity (R²)	Internal Standard Peak Area RSD (%)	Observations
5	1 - 100	0.985	15.2	Poor linearity; high variability in IS signal.
10	1 - 100	0.992	8.5	Improved linearity and IS consistency.
25	1 - 100	0.998	3.1	Excellent linearity and stable IS signal.
50	1 - 100	0.997	2.8	Good linearity, but slight suppression of analyte signal at low concentrations.
100	1 - 100	0.991	2.5	Potential for detector saturation; non-linear response at higher analyte concentrations.

Note: The data presented in this table is for illustrative purposes and will vary based on the specific analyte, matrix, and instrumentation.

Troubleshooting Guide

Issue 1: Low Signal Intensity of 1,4-Dibromobenzene-d4

Possible Cause	Recommended Action
Concentration is too low.	Increase the concentration of the internal standard in increments (e.g., to the next level in your optimization experiment).
Ion suppression from the sample matrix.	Evaluate and optimize your sample preparation method to more effectively remove interfering matrix components.
Poor ionization efficiency in the mass spectrometer source.	Optimize mass spectrometer source parameters, such as temperature and electron energy.

Issue 2: High Signal Intensity of 1,4-Dibromobenzene-d4 (Detector Saturation)

Possible Cause	Recommended Action
Concentration is too high.	Decrease the concentration of the internal standard (e.g., to a lower level tested in your optimization experiment).

Issue 3: Poor Linearity of the Calibration Curve

Possible Cause	Recommended Action
Inappropriate internal standard concentration.	Perform the internal standard concentration optimization experiment as detailed above.
Analyte and internal standard are not responding proportionally.	Ensure that both the analyte and the internal standard are being analyzed within the linear dynamic range of the instrument.

Issue 4: Internal Standard Response Increases with Increasing Analyte Concentration

Possible Cause	Recommended Action
Matrix effects or competition for active sites in the GC system. This has been observed with deuterated dichlorobenzene internal standards.[3]	Increase the concentration of the internal standard. A higher concentration of the internal standard can help to minimize the relative effect of the increasing analyte concentration.[3] For example, increasing the internal standard concentration from 5 ppb to 50 ppb has been shown to significantly reduce this effect.[3]
Co-elution with a matrix component that enhances the internal standard's signal.	Improve the chromatographic separation to resolve the internal standard from the interfering peak.

Visualizations

Caption: Experimental workflow for optimizing 1,4-Dibromobenzene-d4 concentration.

Caption: Troubleshooting logic for 1,4-Dibromobenzene-d4 internal standard issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. chromforum.org [chromforum.org]

Technical Support Center: 1,4-Dibromobenzene-d4 Stability and Degradation in Analytical Methods

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of 1,4-Dibromobenzene-d4 when used in analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is 1,4-Dibromobenzene-d4 and what are its primary applications in analytical methods?

A1: 1,4-Dibromobenzene-d4 is a deuterated form of 1,4-Dibromobenzene, meaning the four hydrogen atoms on the benzene (B151609) ring have been replaced with deuterium (B1214612) atoms.[1] Its primary application in analytical chemistry is as an internal standard, particularly for gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) analyses.[2] Due to its structural similarity to the non-deuterated analyte, it helps to correct for variations in sample preparation, injection volume, and instrument response, leading to more accurate and precise quantification.

Q2: What are the ideal storage conditions for 1,4-Dibromobenzene-d4 solutions?

A2: Proper storage is crucial to maintain the integrity of 1,4-Dibromobenzene-d4. For long-term storage of stock solutions, it is recommended to store them at -80°C for up to 6 months or at -20°C for up to 1 month.[2] Solutions should be stored in amber vials to protect them from light, which can cause photodegradation.[3] It is also advisable to store the neat compound at room temperature, protected from light and moisture.[4]

Q3: What are the main degradation pathways for 1,4-Dibromobenzene-d4?

A3: While 1,4-Dibromobenzene-d4 is generally a stable compound, potential degradation can occur through a few pathways. The most common concern for deuterated standards is deuterium-hydrogen exchange, which can be catalyzed by acidic or basic conditions.[3] Although the deuterium atoms on the aromatic ring of 1,4-Dibromobenzene-d4 are relatively stable compared to those on heteroatoms, this should still be a consideration.[5] Another potential degradation pathway is photodegradation, particularly under UV light, which can lead to the cleavage of the carbon-bromine bond.[3]

Q4: Can the deuterium atoms on 1,4-Dibromobenzene-d4 exchange with hydrogen atoms from the solvent or matrix?

A4: Deuterium exchange is a possibility for all deuterated standards. For 1,4-Dibromobenzene-d4, the deuterium atoms are on an aromatic ring, which makes them generally less prone to exchange than deuterium on heteroatoms (like -OH or -NH).[3] However, exposure to strongly acidic or basic conditions, or high temperatures, can facilitate this exchange. To minimize the risk, it is recommended to use aprotic solvents when possible and maintain a near-neutral pH for aqueous solutions.[3]

Troubleshooting Guide

This guide addresses common issues encountered during the use of 1,4-Dibromobenzene-d4 as an internal standard.

Issue	Potential Cause(s)	Recommended Action(s)
Low or inconsistent internal standard response	Degradation of the standard: Improper storage (e.g., exposure to light, extreme temperatures) or handling.[3]	1. Prepare a fresh working solution from the stock solution. 2. If the issue persists, prepare a new stock solution from the neat material. 3. Verify and correct storage conditions.
Instrumental issues: Leaks in the GC inlet, contaminated ion source, or detector malfunction.	1. Perform a leak check on the GC-MS system. 2. Clean the ion source according to the manufacturer's instructions. 3. Run instrument diagnostics to check for detector issues.
Shift in internal standard retention time	Chromatographic issues: Changes in mobile phase composition, column temperature, or column degradation.[3]	1. Prepare fresh mobile phase. 2. Verify the column temperature is set correctly. 3. Equilibrate the column for an adequate amount of time. 4. If the problem continues, consider replacing the column.
Isotope effect: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts.[3]	This is a known phenomenon and as long as the peak is well-resolved and consistently integrated, it should not affect quantification.
Presence of unlabeled 1,4-Dibromobenzene in the internal standard peak	Isotopic exchange: Loss of deuterium atoms and replacement with hydrogen from the solvent or matrix.	1. Check the pH of your samples and solutions; adjust to neutral if possible. 2. Avoid high temperatures during sample preparation and analysis. 3. Consider using aprotic solvents for sample dilution.
Impurity in the standard: The purchased standard may contain a small amount of the unlabeled compound.	1. Check the certificate of analysis for the isotopic purity of the standard. 2. If the unlabeled impurity is significant, it may be necessary to subtract the contribution from the analyte signal or source a higher purity standard.
Poor recovery of the internal standard	Sample matrix effects: Components in the sample matrix may interfere with the extraction or ionization of the internal standard.	1. Optimize the sample preparation method (e.g., try a different extraction solvent, use a solid-phase extraction (SPE) cleanup step). 2. Evaluate for matrix effects by comparing the internal standard response in a neat solution versus a matrix-matched sample.
Adsorption to surfaces: The compound may be adsorbing to vials, pipette tips, or parts of the analytical system.	1. Use silanized glassware to reduce active sites for adsorption. 2. Include a small amount of a modifier (e.g., a polar solvent) in the sample solvent to reduce adsorption.

Stability Data

Due to a lack of publicly available quantitative stability data for 1,4-Dibromobenzene-d4, the following tables present illustrative data to demonstrate how such information would be presented. Researchers should perform their own stability studies under their specific experimental conditions.

Table 1: Illustrative Short-Term Stability of 1,4-Dibromobenzene-d4 in Methanol at Various Temperatures

Time (hours)	% Recovery at 4°C	% Recovery at 25°C (Room Temperature)	% Recovery at 40°C
0	100.0	100.0	100.0
6	99.8	99.5	98.2
12	99.6	99.1	97.1
24	99.5	98.8	95.8
48	99.2	98.1	93.5

Disclaimer: The data in this table is for illustrative purposes only and does not represent actual experimental results.

Table 2: Illustrative Stability of 1,4-Dibromobenzene-d4 in Aqueous Solution at Different pH Values (24 hours at 25°C)

pH	% Recovery
3.0	97.5
5.0	99.2
7.0	99.8
9.0	98.9
11.0	96.3

Disclaimer: The data in this table is for illustrative purposes only and does not represent actual experimental results.

Experimental Protocols

Protocol 1: Short-Term Stability Assessment of 1,4-Dibromobenzene-d4 Working Solution

• Preparation of Stock and Working Solutions:

  • Prepare a stock solution of 1,4-Dibromobenzene-d4 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • From the stock solution, prepare a working solution at the concentration typically used in the analytical method (e.g., 1 µg/mL).

• Time-Point Analysis:

  • Immediately after preparation (T=0), analyze the working solution using the intended analytical method (e.g., GC-MS).

  • Store aliquots of the working solution under different conditions to be tested (e.g., 4°C, room temperature, in the autosampler at 10°C).

  • Analyze the stored aliquots at specified time points (e.g., 6, 12, 24, 48 hours).

• Data Analysis:

  • Calculate the peak area of 1,4-Dibromobenzene-d4 at each time point.

  • Compare the peak area at each time point to the peak area at T=0.

  • The stability is acceptable if the response at each time point is within a predefined range (e.g., ±15%) of the initial response.

Visualizations

Caption: Workflow for assessing the short-term stability of 1,4-Dibromobenzene-d4.

Caption: Logical steps for troubleshooting a low internal standard signal.

References

• 1. scbt.com [scbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. 1,4-Dibromobenzene (D₄, 98%) - Cambridge Isotope Laboratories, DLM-341-5 [isotope.com]
• 5. researchgate.net [researchgate.net]

correcting for impurities in 1,4-Dibromobenzene-d4 standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in correcting for impurities in 1,4-Dibromobenzene-d4 standards.

Troubleshooting and FAQs

This section addresses specific issues that may arise during the use of 1,4-Dibromobenzene-d4 as an internal standard.

FAQs

Q1: What are the common impurities in 1,4-Dibromobenzene-d4 standards?

A1: 1,4-Dibromobenzene-d4 standards can contain two main types of impurities:

• Chemical Impurities: These are compounds other than 1,4-Dibromobenzene. Due to the synthesis process, which often involves the bromination of deuterated benzene, common chemical impurities include isomeric forms such as 1,2-dibromobenzene (B107964) and 1,3-dibromobenzene, as well as over-brominated species like tribromobenzene.

• Isotopic Impurities: The most significant isotopic impurity is the unlabeled (d0) form of 1,4-Dibromobenzene (C₆H₄Br₂). Partially deuterated species may also be present in smaller amounts.

Q2: What are the acceptable purity levels for 1,4-Dibromobenzene-d4 standards?

A2: For most quantitative applications, the following purity levels are recommended:

• Chemical Purity: >98%

• Isotopic Enrichment (Deuterium content): ≥98%

Always refer to the Certificate of Analysis (CoA) provided by the supplier for lot-specific purity information.[1]

Q3: How can I assess the purity of my 1,4-Dibromobenzene-d4 standard?

A3: Several analytical techniques can be used to determine the chemical and isotopic purity of your standard:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for separating and identifying volatile chemical impurities. The mass spectrometer can also be used to assess the isotopic distribution.

• Quantitative Proton Nuclear Magnetic Resonance (¹H-qNMR): ¹H-NMR is particularly useful for quantifying the amount of non-deuterated 1,4-Dibromobenzene, as the deuterated positions will not show a signal in the ¹H spectrum.

• High-Resolution Mass Spectrometry (HR-MS): This technique can precisely determine the isotopic composition of the standard.

Q4: How do I mathematically correct for the presence of unlabeled (d0) impurity in my 1,4-Dibromobenzene-d4 standard?

A4: When using 1,4-Dibromobenzene-d4 as an internal standard in mass spectrometry-based assays, the presence of the unlabeled analyte in the standard can lead to an overestimation of the analyte in the sample. A correction can be applied to the final calculated concentration.

The corrected concentration of the analyte can be calculated using the following formula:

Corrected Analyte Concentration = Calculated Analyte Concentration - (Concentration of IS Added * % Unlabeled Impurity)

Where:

• Calculated Analyte Concentration is the concentration determined from the calibration curve.

• Concentration of IS Added is the known concentration of the 1,4-Dibromobenzene-d4 internal standard spiked into the sample.

• % Unlabeled Impurity is the percentage of the d0 isotopologue in the internal standard, which can be determined from the Certificate of Analysis or by direct measurement (e.g., by MS).

Worked Example:

• A sample is analyzed, and the calculated concentration of 1,4-Dibromobenzene is 125 ng/mL .

• The concentration of the 1,4-Dibromobenzene-d4 internal standard (IS) added to the sample was 100 ng/mL .

• The Certificate of Analysis for the IS states that the isotopic purity is 99.6%, meaning the unlabeled (d0) impurity is 0.4% (100% - 99.6%).

Correction Calculation:

Correction = 100 ng/mL * 0.004 = 0.4 ng/mL

Corrected Analyte Concentration = 125 ng/mL - 0.4 ng/mL = 124.6 ng/mL

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Non-linear calibration curve, especially at the high concentration end.	Contribution from the unlabeled analyte in the internal standard to the analyte signal.	1. Verify the isotopic purity of the internal standard from the CoA. 2. If the isotopic purity is low, consider using a non-linear calibration model.[2] 3. Alternatively, apply a mathematical correction to the calculated concentrations.
Poor reproducibility and accuracy in analytical results.	Inconsistent purity between different batches of the internal standard or degradation of the standard over time.	1. Always verify the purity of a new batch of internal standard before use. 2. Ensure proper storage conditions as recommended by the supplier to prevent degradation.
Presence of unexpected peaks in the chromatogram.	Chemical impurities in the 1,4-Dibromobenzene-d4 standard.	1. Analyze the standard by GC-MS to identify potential impurities such as isomeric dibromobenzenes or tribromobenzene. 2. If impurities are present and interfere with the analysis, consider purifying the standard or obtaining a higher purity batch.

Data Presentation

The following table summarizes typical purity data for commercially available 1,4-Dibromobenzene-d4 standards. Note that actual values may vary by supplier and batch.

Parameter	Typical Value	Analytical Method
Chemical Purity	>98%	Gas Chromatography (GC)
Isotopic Enrichment (d4)	≥98%	Mass Spectrometry (MS) or NMR
Unlabeled (d0) Content	<2%	Mass Spectrometry (MS) or NMR

Data compiled from various commercial supplier specifications.[1]

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify chemical impurities in 1,4-Dibromobenzene-d4.

Instrumentation:

• Gas chromatograph with a mass selective detector (MSD).

• Capillary column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

GC Conditions:

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless injection).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold at 280°C for 5 minutes.

MS Conditions:

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-300.

Sample Preparation:

• Accurately weigh approximately 10 mg of the 1,4-Dibromobenzene-d4 sample.

• Dissolve the sample in 10 mL of a suitable solvent (e.g., dichloromethane (B109758) or hexane).

• Vortex the solution to ensure homogeneity.

Data Analysis:

• Identify peaks corresponding to potential impurities by comparing their mass spectra to a reference library (e.g., NIST).

• Calculate the percentage of each impurity based on the peak area relative to the total peak area.

Protocol 2: Quantification of Unlabeled Impurity by ¹H-qNMR

Objective: To determine the percentage of unlabeled 1,4-Dibromobenzene in a 1,4-Dibromobenzene-d4 standard.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

• 5 mm NMR tubes.

Experimental Parameters:

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or another suitable deuterated solvent that does not have signals overlapping with the analyte.

• Internal Standard (Calibrant): A certified reference material with known purity and protons in a clear spectral region (e.g., maleic acid, dimethyl sulfone).

• Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest. A conservative delay of 30-60 seconds is often used.

• Pulse Angle: 90° flip angle.

• Number of Scans: Sufficient to obtain a signal-to-noise ratio of at least 250:1 for the signals to be integrated.

Sample Preparation:

• Accurately weigh a known amount of the 1,4-Dibromobenzene-d4 standard (e.g., 10 mg) and a known amount of the internal calibrant (e.g., 5 mg) into a vial.

• Dissolve the mixture in a precise volume of the deuterated solvent.

• Transfer the solution to an NMR tube.

Data Analysis:

• Acquire the ¹H-NMR spectrum.

• Carefully phase and baseline correct the spectrum.

• Integrate the signal corresponding to the protons of the unlabeled 1,4-Dibromobenzene (a singlet in the aromatic region) and a well-resolved signal from the internal calibrant.

• Calculate the purity using the following equation:

Purity (%) = (I_analyte / N_analyte) * (N_calibrant / I_calibrant) * (MW_analyte / MW_calibrant) * (m_calibrant / m_analyte) * P_calibrant

Where:

• I: Integral of the signal

• N: Number of protons for the integrated signal

• MW: Molecular weight

• m: mass

• P: Purity of the calibrant

Visualizations

Caption: Workflow for assessing and correcting for impurities in 1,4-Dibromobenzene-d4 standards.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]

dealing with co-elution issues of 1,4-Dibromobenzene-d4 with analytes

Welcome to our technical support center. This resource is designed to help researchers, scientists, and drug development professionals troubleshoot common issues encountered during chromatographic analysis.

Troubleshooting Guide: Co-elution Issues with 1,4-Dibromobenzene-d4

This guide provides a step-by-step approach to resolving co-elution problems where the internal standard, 1,4-Dibromobenzene-d4, overlaps with analyte peaks in Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Question: My 1,4-Dibromobenzene-d4 internal standard peak is co-eluting with an analyte of interest. How can I resolve this?

Answer:

Co-elution of an internal standard with a target analyte can compromise the accuracy of quantification. The primary advantage of using a mass spectrometer is its ability to differentiate between co-eluting compounds if they have unique mass fragments. However, achieving chromatographic separation is often the most robust solution.

Here is a systematic approach to troubleshoot and resolve this issue:

Step 1: Confirm Co-elution and Assess the Severity

First, confirm that the peaks are indeed co-eluting and not just closely eluting.

• Action: Overlay the chromatograms of a standard containing only 1,4-Dibromobenzene-d4 and a standard containing only the analyte. This will clearly show the retention time of each compound under the current method conditions.

• Action: If you are using a mass spectrometer, you can use extracted ion chromatograms (EICs) to distinguish between the analyte and the internal standard, even if they co-elute.[1] Choose unique ions for each compound to plot their respective chromatograms. This is a powerful feature of mass spectrometry that can often mitigate co-elution problems without altering the chromatography.

Step 2: Optimize the GC Temperature Program

Adjusting the temperature program is often the simplest and quickest way to improve separation.

• Lower the Initial Temperature: A lower starting temperature can improve the resolution of early eluting peaks.

• Adjust the Ramp Rate: A slower temperature ramp will generally increase retention times and can improve separation between closely eluting compounds. A good starting point for the ramp rate is approximately 10°C per column hold-up time.

Parameter	Initial Method	Optimized Method 1	Optimized Method 2
Initial Temp.	60°C	50°C	60°C
Hold Time	1 min	2 min	1 min
Ramp 1	10°C/min to 200°C	5°C/min to 200°C	10°C/min to 180°C
Ramp 2	20°C/min to 300°C	15°C/min to 300°C	8°C/min to 300°C
Expected Outcome	Co-elution observed	Improved separation	Potentially better separation

Step 3: Adjust Carrier Gas Flow Rate

The linear velocity of the carrier gas affects chromatographic efficiency.

• Action: Try decreasing the flow rate to improve resolution, although this will increase the analysis time. Conversely, sometimes increasing the flow rate can lead to narrower peaks and better separation.

Step 4: Select an Appropriate GC Column

If optimizing the temperature program and flow rate is insufficient, changing the GC column may be necessary.

• Change the Stationary Phase: The most effective way to alter selectivity is to use a column with a different stationary phase. If you are using a non-polar column (e.g., DB-5ms), consider a mid-polarity or polar column (e.g., DB-17ms or a wax-type column) to change the elution order of your compounds.

• Increase Column Length or Decrease Internal Diameter: A longer column or a column with a smaller internal diameter will provide a higher number of theoretical plates and thus better resolution.

Experimental Protocol: GC Column Selection and Method Optimization

• Initial Assessment:

  • Inject a standard containing only 1,4-Dibromobenzene-d4 and another with only the suspected co-eluting analyte onto your current GC column (e.g., Agilent J&W DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Use your standard temperature program.

  • Confirm co-elution by comparing retention times.

• Method Optimization on Existing Column:

  • Temperature Program:

    • Decrease the initial oven temperature by 10-20°C.

    • Reduce the temperature ramp rate in the region where the compounds elute. For example, if co-elution occurs at 150°C with a 10°C/min ramp, try a 5°C/min ramp from 130°C to 170°C.

  • Flow Rate:

    • Adjust the carrier gas (Helium) flow rate. If the current flow is 1.2 mL/min, test 1.0 mL/min and 1.5 mL/min to observe the effect on resolution.

• Alternative Column Selection:

  • If co-elution persists, switch to a column with a different stationary phase chemistry to alter selectivity. For example, move from a 5% phenyl-methylpolysiloxane (DB-5ms) to a 50% phenyl-methylpolysiloxane (DB-17ms) or a polyethylene (B3416737) glycol (wax) phase.

  • Install the new column and condition it according to the manufacturer's instructions.

  • Begin with a standard scouting gradient to determine the elution profile of your analyte and internal standard on the new column.

  • Optimize the temperature program on the new column as described above.

Troubleshooting Workflow

Caption: Troubleshooting workflow for co-elution issues.

Frequently Asked Questions (FAQs)

Q1: Can I still quantify my analyte if it co-elutes with 1,4-Dibromobenzene-d4?

A1: Yes, if you are using a mass spectrometer. You can perform quantification using extracted ion chromatograms (EICs) for ions that are unique to the analyte and 1,4-Dibromobenzene-d4. For 1,4-Dibromobenzene-d4, characteristic ions would be different from its non-deuterated analog due to the mass difference. However, you must ensure that there is no isotopic overlap or interference from the analyte at the m/z of the internal standard.

Q2: Why does the peak area of my 1,4-Dibromobenzene-d4 internal standard increase as the concentration of my analytes increases?

A2: This phenomenon can be observed in some GC-MS applications, particularly with purge and trap systems. It has been suggested that this may be related to the total analyte concentration in the sample. As the total concentration of all compounds increases, it can affect the ionization efficiency or transfer of the internal standard, leading to an increased response. One strategy to mitigate this is to increase the concentration of the internal standard so that the change in total analyte concentration across the calibration range is proportionally smaller.[2]

Q3: Could sample preparation be the cause of my co-elution problem?

A3: While sample preparation is less likely to be the direct cause of co-elution, a complex sample matrix can lead to broad peaks and poor resolution. Implementing a cleanup step, such as solid-phase extraction (SPE) or liquid-liquid extraction, can remove interfering matrix components, resulting in sharper peaks and potentially resolving the co-elution.

Q4: Are there alternative internal standards I can use if I cannot resolve the co-elution with 1,4-Dibromobenzene-d4?

A4: Yes. If chromatographic resolution cannot be achieved, consider using a different internal standard that has a significantly different retention time from your analytes of interest. When selecting an alternative, choose a deuterated analog of another compound in your analysis or a compound with similar chemical properties to your target analytes but with a different retention time. For example, in the analysis of polycyclic aromatic hydrocarbons (PAHs), other deuterated PAHs like Chrysene-d12 or Perylene-d12 are often used.

References

• 1. agilent.com [agilent.com]
• 2. chromforum.org [chromforum.org]

Technical Support Center: Stability of 1,4-Dibromobenzene-d4

This technical support center provides guidance on the potential impact of pH on the stability of 1,4-Dibromobenzene-d4, offering troubleshooting advice and experimental protocols for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of 1,4-Dibromobenzene-d4 in aqueous solutions at different pH values?

A1: Based on the general chemistry of aryl halides, 1,4-Dibromobenzene-d4 is expected to be relatively stable across a range of pH values under typical experimental conditions. The carbon-bromine bonds in aryl halides are stronger than in alkyl halides due to the partial double-bond character arising from the interaction of bromine's lone pair electrons with the aromatic ring's π system.[1][2][3] This increased bond strength makes them resistant to nucleophilic substitution reactions like hydrolysis. However, extreme pH conditions (highly acidic or highly alkaline) combined with elevated temperatures may promote degradation over extended periods.

Q2: Can the deuterium (B1214612) labeling in 1,4-Dibromobenzene-d4 affect its pH stability compared to the unlabeled compound?

A2: The presence of deuterium on the aromatic ring is not expected to significantly alter the chemical stability of the carbon-bromine bonds with respect to pH. The primary factor governing stability is the strength of the C-Br bond, which is largely unaffected by the isotopic substitution of hydrogen on the aromatic ring. However, subtle secondary isotope effects on reaction rates are possible, so direct experimental verification is always recommended for sensitive applications.

Q3: What are the recommended storage conditions for 1,4-Dibromobenzene-d4 solutions?

A3: For optimal stability, stock solutions of 1,4-Dibromobenzene-d4 should be stored at low temperatures. Recommendations from suppliers often include storage at -20°C for short-term use (up to one month) and -80°C for long-term storage (up to six months). It is also advisable to store the compound protected from light and moisture.[4]

Q4: What are the potential degradation products of 1,4-Dibromobenzene-d4 under harsh pH and temperature conditions?

A4: While stable under normal conditions, forced degradation of 1,4-dibromobenzene (B42075) could theoretically lead to hydrolysis products such as 4-bromo-d4-phenol. Under forcing conditions, further degradation to hydroquinone-d4 (B142491) or other related compounds could occur. The specific degradation pathway would depend on the reaction conditions (e.g., pH, temperature, presence of catalysts).

Troubleshooting Guide

Issue 1: I am observing a decrease in the concentration of 1,4-Dibromobenzene-d4 over time in my buffered experimental solution. What could be the cause?

Answer:

• pH Extremes: Check the pH of your solution. Although generally stable, prolonged exposure to highly acidic (pH < 2) or highly alkaline (pH > 12) conditions, especially at elevated temperatures, could lead to slow hydrolysis.

• Photodegradation: Ensure your experiments are conducted with protection from light, as aromatic compounds can be susceptible to photodegradation.

• Adsorption: 1,4-Dibromobenzene-d4 is a hydrophobic compound and may adsorb to the surfaces of plasticware or glassware. Consider using silanized glassware or polypropylene (B1209903) tubes to minimize adsorption.

• Evaporation: Due to its volatility, ensure your experimental vessels are well-sealed to prevent loss of the compound through evaporation, especially at higher temperatures.

Issue 2: My analytical results for 1,4-Dibromobenzene-d4 are inconsistent across different experimental runs. Could pH be a factor?

Answer:

• Inconsistent Buffering: Ensure that the pH of your experimental medium is consistently and accurately controlled. Small variations in pH can sometimes affect the behavior of other components in your matrix, which might indirectly impact the analysis of 1,4-Dibromobenzene-d4.

• Mobile Phase pH in LC-MS Analysis: If you are using liquid chromatography, the pH of the mobile phase can significantly affect the retention time and peak shape of your analyte.[5] Ensure the mobile phase is consistently prepared and buffered if necessary.

• Matrix Effects: The pH of your sample can influence the ionization efficiency in mass spectrometry, leading to matrix effects that can cause variability in your results.[6] Consider performing a matrix effect study.

Experimental Protocols

Protocol for Assessing the pH Stability of 1,4-Dibromobenzene-d4

This protocol outlines a general method to evaluate the stability of 1,4-Dibromobenzene-d4 in aqueous solutions at various pH values.

1. Materials:

• 1,4-Dibromobenzene-d4
• HPLC-grade methanol (B129727) or acetonitrile
• HPLC-grade water
• Buffer systems (e.g., phosphate, acetate, borate) to prepare solutions at desired pH values (e.g., pH 3, 5, 7, 9, 11).
• HPLC or UHPLC system with a mass spectrometer (MS) detector.
• Calibrated pH meter.
• Incubator or water bath.

2. Preparation of Solutions:

• Stock Solution: Prepare a stock solution of 1,4-Dibromobenzene-d4 (e.g., 1 mg/mL) in a suitable organic solvent like methanol or acetonitrile.
• Buffer Solutions: Prepare a series of buffer solutions at the desired pH values.
• Test Solutions: Spike the stock solution into each buffer to a final concentration suitable for your analytical method (e.g., 1-10 µg/mL). Ensure the final concentration of the organic solvent is low (e.g., <1%) to not significantly alter the aqueous environment.

3. Incubation:

• Divide each test solution into aliquots for different time points.
• Incubate the solutions at a constant temperature (e.g., 25°C or 37°C).
• At specified time points (e.g., 0, 2, 4, 8, 12, 24 hours), remove an aliquot from each pH condition.
• Immediately quench any potential degradation by adding an equal volume of cold organic solvent (e.g., acetonitrile) and store at low temperature (e.g., -20°C) until analysis.

4. Analysis:

• Analyze the samples using a validated stability-indicating HPLC-MS method.
• Monitor the peak area of the parent 1,4-Dibromobenzene-d4 compound.
• Screen for the appearance of potential degradation products.

5. Data Analysis:

• Calculate the percentage of 1,4-Dibromobenzene-d4 remaining at each time point for each pH condition relative to the initial (time 0) concentration.
• Plot the percentage remaining versus time for each pH.
• Determine the degradation rate constant and half-life at each pH, if applicable.

Data Presentation

Table 1: Template for Recording pH Stability Data for 1,4-Dibromobenzene-d4.

pH	Temperature (°C)	Time (hours)	Initial Concentration (µg/mL)	Measured Concentration (µg/mL)	% Remaining	Observations
3.0	25	0	100
3.0	25	2
3.0	25	4
...	...	...
7.0	25	0	100
7.0	25	2
...	...	...
11.0	25	0	100
11.0	25	2
...	...	...

Mandatory Visualization

Caption: Workflow for assessing the pH stability of a chemical compound.

References

• 1. savemyexams.com [savemyexams.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Aryl halide - Wikipedia [en.wikipedia.org]
• 4. Phenol Is the Initial Product Formed during Growth and Degradation of Bromobenzene by Tropical Marine Yeast, Yarrowia lipolytica NCIM 3589 via an Early Dehalogenation Step - PMC [pmc.ncbi.nlm.nih.gov]
• 5. moravek.com [moravek.com]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Ion Suppression with 1,4-Dibromobenzene-d4 in ESI-MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression when using 1,4-Dibromobenzene-d4 as an internal standard in Electrospray Ionization-Mass Spectrometry (ESI-MS).

Troubleshooting Guide

This section addresses specific issues that may arise during your ESI-MS experiments, with a focus on problems related to ion suppression and the use of 1,4-Dibromobenzene-d4.

Problem 1: Low signal intensity for both the analyte and 1,4-Dibromobenzene-d4 in matrix samples compared to clean solvent.

• Possible Cause: Significant ion suppression is occurring due to matrix components co-eluting with your analyte and internal standard.[1] In ESI, co-eluting compounds can compete for ionization, reducing the efficiency of ion formation for your target molecules.[2][3]

• Troubleshooting Steps:

  • Evaluate Matrix Effects: Quantify the extent of ion suppression. A significant decrease in signal in the matrix compared to a clean solvent confirms a strong matrix effect.

  • Improve Sample Preparation: Enhance your sample cleanup protocol to remove interfering matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be more effective than simple protein precipitation.[2]

  • Optimize Chromatography: Modify your chromatographic method to separate the analyte and internal standard from the regions of significant ion suppression. A post-column infusion experiment can help identify these regions.[4][5]

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components. However, this will also dilute your analyte, so assess the impact on your limit of quantification (LOQ).

Problem 2: Inconsistent or poor analyte/1,4-Dibromobenzene-d4 peak area ratios across a sample batch.

• Possible Cause: Differential ion suppression is occurring, where the analyte and 1,4-Dibromobenzene-d4 are affected differently by the matrix.[6] This can happen if they do not perfectly co-elute, causing them to experience different matrix environments as they enter the ESI source.

• Troubleshooting Steps:

  • Verify Co-elution: Carefully examine the chromatograms. Even a slight separation in retention times between the analyte and 1,4-Dibromobenzene-d4 can lead to differential suppression. The "deuterium isotope effect" can sometimes cause a small shift in retention time.[6]

  • Adjust Chromatographic Conditions: Modify the mobile phase composition, gradient profile, or column chemistry to achieve better co-elution.

  • Matrix-Matched Calibrators: Prepare your calibration standards in the same matrix as your samples to ensure that the calibrators and samples experience similar matrix effects.[2]

Problem 3: The signal for 1,4-Dibromobenzene-d4 is suppressed as the concentration of the co-eluting analyte increases.

• Possible Cause: At high concentrations, the analyte itself can cause ion suppression, affecting the ionization of the internal standard.[7] This is due to competition for the limited charge or surface area on the ESI droplets.[7]

• Troubleshooting Steps:

  • Assess Concentration Effects: Prepare a series of solutions with a fixed concentration of 1,4-Dibromobenzene-d4 and increasing concentrations of the analyte in a clean solvent. A decrease in the internal standard signal as the analyte concentration increases confirms this effect.

  • Dilute Samples: If the analyte concentration in your samples is very high, dilution may be necessary to bring it into a range where this competitive suppression is minimized.

  • Optimize ESI Source Conditions: Adjusting parameters like spray voltage, gas flow rates, and temperature can sometimes mitigate saturation effects.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression in ESI-MS?

A1: Ion suppression is a matrix effect where the ionization efficiency of a target analyte is reduced by the presence of other co-eluting compounds in the sample.[5][8] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[9] The "matrix" refers to all components in a sample other than the analyte of interest.[2]

Q2: Why is a deuterated internal standard like 1,4-Dibromobenzene-d4 used to correct for ion suppression?

A2: Ideally, a stable isotope-labeled internal standard (SIL-IS) like 1,4-Dibromobenzene-d4 has nearly identical physicochemical properties to the unlabeled analyte.[10] This means it should co-elute with the analyte and experience the same degree of ion suppression.[11] By measuring the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved even in the presence of ion suppression, as the ratio should remain constant.[2]

Q3: Can 1,4-Dibromobenzene-d4 itself cause ion suppression?

A3: While it is used to correct for suppression, at very high concentrations, any compound, including 1,4-Dibromobenzene-d4, can contribute to the overall competition for ionization in the ESI source and potentially suppress the signal of other co-eluting species.

Q4: What are the common sources of ion suppression?

A4: Common sources of ion suppression include:

• Endogenous matrix components: Salts, lipids, phospholipids, proteins, and metabolites from biological samples.[1]

• Exogenous substances: Mobile phase additives (e.g., trifluoroacetic acid - TFA), plasticizers, and contaminants from sample collection and preparation materials.[11]

• High concentrations of the analyte or internal standard: This can lead to saturation of the ionization process.[7]

Q5: How can I quantitatively assess the matrix effect for my assay using 1,4-Dibromobenzene-d4?

A5: You can calculate the Matrix Factor (MF) to quantify the extent of ion suppression or enhancement. The protocol for this experiment is detailed below. An MF value of 1 indicates no matrix effect, a value less than 1 indicates ion suppression, and a value greater than 1 indicates ion enhancement.

Quantitative Data Summary

Table 1: Physicochemical Properties of 1,4-Dibromobenzene-d4

Property	Value	Reference
Molecular Formula	C₆D₄Br₂	[6]
Molecular Weight	239.93 g/mol
CAS Number	4165-56-4	[6]
Form	Solid	[6]
Melting Point	88-90 °C	[6]
Boiling Point	219 °C	[6]
Isotopic Purity	98 atom % D	[6]

Table 2: Conceptual Impact of Troubleshooting Strategies on ESI-MS Signal

Strategy	Expected Impact on Analyte Signal	Expected Impact on Analyte/IS Ratio Variability	Key Consideration
Enhanced Sample Cleanup (e.g., SPE)	Increase	Decrease	May require method development to optimize recovery.
Chromatographic Optimization	Increase (by avoiding suppression zones)	Decrease	Requires careful method development to ensure co-elution.
Sample Dilution	Decrease	Decrease	May compromise the limit of quantification (LOQ).
Matrix-Matched Calibrators	No change (signal remains suppressed)	Decrease	Assumes the matrix of the calibrators accurately reflects all samples.
Lower ESI Flow Rate	May Increase	May Decrease	Can improve desolvation and reduce the impact of non-volatile salts.

Experimental Protocols

1. Protocol for Evaluating Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for the analyte and 1,4-Dibromobenzene-d4.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and 1,4-Dibromobenzene-d4 spiked into the initial mobile phase or a clean solvent.

  • Set B (Post-extraction Spike): Blank matrix (e.g., plasma, urine) is extracted using your sample preparation method. The extracted blank matrix is then spiked with the analyte and 1,4-Dibromobenzene-d4 at the same concentration as Set A.

  • Set C (Pre-extraction Spike): Blank matrix is spiked with the analyte and 1,4-Dibromobenzene-d4 before the extraction process.

• Analyze all three sets of samples using your LC-MS/MS method.

• Calculate the Matrix Factor (MF) and Recovery (RE):

  • Matrix Factor (MF) = (Peak Area in Set B) / (Peak Area in Set A)

  • Recovery (RE) = (Peak Area in Set C) / (Peak Area in Set B)

2. Protocol for Post-Column Infusion Experiment

Objective: To identify the retention time regions where ion suppression occurs in your chromatogram.

Methodology:

• System Setup:

  • Connect the outlet of your LC column to one inlet of a T-piece.

  • Connect a syringe pump delivering a constant flow (e.g., 5-10 µL/min) of a standard solution of your analyte and 1,4-Dibromobenzene-d4 to the other inlet of the T-piece.

  • Connect the outlet of the T-piece to the ESI source of the mass spectrometer.

• Infusion and Injection:

  • Begin infusing the standard solution to obtain a stable baseline signal for your analyte and internal standard.

  • Inject an extracted blank matrix sample onto the LC column.

• Data Analysis:

  • Monitor the signal of the infused analyte and internal standard throughout the chromatographic run.

  • Any dips or decreases in the baseline signal correspond to retention times where matrix components are eluting and causing ion suppression.[4][6]

Visualizations

Caption: Mechanism of ion suppression in an ESI droplet.

Caption: A troubleshooting workflow for ion suppression issues.

Caption: Experimental setup for post-column infusion.

References

• 1. Correction of Matrix Effects for Reliable Non-target Screening LC-ESI-MS Analysis of Wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. 1,4-Dibromobenzene (D₄, 98%) - Cambridge Isotope Laboratories, DLM-341-5 [isotope.com]
• 5. 1,4-Dibromobenzene - Wikipedia [en.wikipedia.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 1,4-Dibromobenzene (D₄, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 11. 1,4-Dibromobenzene-d4 | C6H4Br2 | CID 2733419 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

validation of analytical methods using 1,4-Dibromobenzene-d4 as an internal standard

For researchers, scientists, and drug development professionals striving for the pinnacle of accuracy and reliability in quantitative analysis, the choice of an internal standard is a critical decision point. This guide provides an objective comparison of the performance of 1,4-Dibromobenzene-d4 as a deuterated internal standard against non-deuterated alternatives, supported by experimental data from analogous compounds and established analytical principles. The use of a stable isotope-labeled internal standard like 1,4-Dibromobenzene-d4 is demonstrated to significantly enhance data quality in chromatographic methods, particularly gas chromatography-mass spectrometry (GC-MS).

Deuterated internal standards are widely regarded as the gold standard in quantitative mass spectrometry.[1] Their near-identical physicochemical properties to the analyte of interest ensure they co-elute and experience similar ionization effects, thereby effectively compensating for variations in sample preparation, injection volume, and instrument response.[1] This guide will delve into the practical application and validation of analytical methods using 1,4-Dibromobenzene-d4, providing a clear rationale for its selection in demanding analytical workflows.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary advantage of using a deuterated internal standard such as 1,4-Dibromobenzene-d4 lies in its ability to mimic the behavior of the target analyte throughout the entire analytical process, from extraction to detection. This leads to superior correction for matrix effects and other sources of variability compared to non-deuterated (structural analogue) internal standards.

To illustrate this, the following tables summarize key performance metrics from a validated analytical method for a closely related compound, 1,4-dichlorobenzene (B42874), using its deuterated analogue (d4-1,4-dichlorobenzene) as an internal standard. This data serves as a strong proxy for the expected performance of 1,4-Dibromobenzene-d4.

Table 1: Performance Data for an Analytical Method Using a Deuterated Internal Standard (d4-1,4-dichlorobenzene)

Performance Parameter	Result	Acceptance Criteria
Recovery	> 91%	80-120%
Precision (RSD)	< 12%	≤ 15%
Linearity (r²)	> 0.99	≥ 0.99
Limit of Detection (LOD)	0.6 µg/kg (QMS)	Method Dependent
1.0 µg/kg (ITMS)

Data adapted from a study on the determination of 1,4-dichlorobenzene in honey using d4-1,4-dichlorobenzene as an internal standard.[2][3]

Table 2: Expected Performance Comparison with a Non-Deuterated Internal Standard

Performance Parameter	Deuterated IS (1,4-Dibromobenzene-d4)	Non-Deuterated IS (e.g., a structural analogue)	Justification
Accuracy (Recovery)	High and Consistent	Potentially Variable	Deuterated IS better compensates for matrix effects and extraction inconsistencies.
Precision (RSD)	Low (High Precision)	Higher (Lower Precision)	Co-elution and similar ionization of deuterated IS reduce variability.
Linearity	Excellent	May be Compromised	Differential matrix effects on the analyte and a non-deuterated IS can affect linearity.
Robustness	High	Moderate	The method is less susceptible to minor variations in experimental conditions.

Experimental Protocols

A robust analytical method is underpinned by a well-defined experimental protocol. The following is a detailed methodology for the determination of a volatile organic compound using a deuterated internal standard, adapted from a validated method for a similar compound.[2][3]

Sample Preparation: Steam Distillation

• Sample Weighing: Accurately weigh 50 g of the sample matrix (e.g., honey, soil) into a distillation flask.

• Internal Standard Spiking: Add a known amount of 1,4-Dibromobenzene-d4 solution (e.g., 100 µL of a 1 µg/mL solution in methanol) to the flask.

• Distillation: Add 300 mL of ultrapure water to the flask and connect it to a Clevenger-type apparatus.

• Extraction: Add 5 mL of n-hexane to the collection arm of the Clevenger apparatus.

• Heating: Heat the flask to boiling and continue the distillation for 1 hour.

• Collection: After cooling, carefully collect the n-hexane layer, which now contains the analyte and the internal standard.

• Drying and Concentration: Dry the hexane (B92381) extract over anhydrous sodium sulfate (B86663) and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Gas Chromatograph (GC): Agilent 6890N or equivalent.

• Mass Spectrometer (MS): Agilent 5973N or equivalent, operated in Selected Ion Monitoring (SIM) mode.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector: Splitless mode at 250°C.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 150°C.

  • Ramp 2: 20°C/min to 280°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ions Monitored (Hypothetical for 1,4-Dibromobenzene):

  • Analyte (1,4-Dibromobenzene): m/z 236, 157, 76.

  • Internal Standard (1,4-Dibromobenzene-d4): m/z 240, 161, 80.

Visualizing the Workflow and Rationale

To better understand the role of 1,4-Dibromobenzene-d4 in the analytical workflow and how it improves data quality, the following diagrams are provided.

References

• 1. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and validation of a new analytical method for the determination of 1,4-dichlorobenzene in honey by gas chromatography-isotope dilution mass spectrometry after steam-distillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Head-to-Head Battle of Internal Standards: 1,4-Dibromobenzene-d4 vs. ¹³C-Labeled Analogs

In the precise world of quantitative analysis, particularly in mass spectrometry, the choice of an internal standard (IS) is a critical decision that can significantly impact data accuracy and reliability. The ideal IS behaves identically to the analyte during sample preparation, chromatography, and ionization, thereby compensating for variations and matrix effects. This guide provides a detailed comparison between two common types of stable isotope-labeled (SIL) internal standards: 1,4-Dibromobenzene-d4, a deuterated analog, and ¹³C-labeled internal standards, which are increasingly considered the gold standard.

The fundamental role of an internal standard is to provide a reference point to correct for analytical variability. By adding a fixed amount of the IS to every sample, standard, and blank, the ratio of the analyte's signal to the IS's signal is used for quantification. This normalization corrects for sample loss during extraction and inconsistencies in instrument response.

Caption: The role of an internal standard in correcting for analytical variability.

Key Performance Comparison: Deuterated vs. ¹³C-Labeled Standards

The primary distinction between deuterated and ¹³C-labeled standards lies in their physicochemical properties and how closely they mimic the native analyte. While both are heavier than the analyte, the nature of the isotopic label introduces significant performance differences.

1,4-Dibromobenzene-d4 (Deuterated Standard)

1,4-Dibromobenzene-d4 is a deuterated analog often used as a surrogate or internal standard in environmental analyses for volatile and semi-volatile organic compounds by GC-MS.[1][2] Deuterium (²H) labeling is a common and often cost-effective method for creating a SIL-IS.[3] However, it is not without its drawbacks. The C-²H bond is slightly stronger and less polar than a C-¹H bond, which can lead to a phenomenon known as the "isotope effect."[4]

¹³C-Labeled Internal Standards

Incorporating carbon-13 (¹³C) into the molecular backbone of the analyte creates an ideal internal standard.[4] The physicochemical properties of a ¹³C-labeled standard are virtually identical to the unlabeled analyte.[4] This ensures that it behaves the same way during sample preparation, chromatography, and ionization, leading to more accurate and precise results.[5][6]

Quantitative Data Summary

The following table summarizes typical performance data from validation studies using either a deuterated standard like 1,4-Dibromobenzene-d4 or a ¹³C-labeled internal standard. While direct head-to-head comparisons for the same analyte are rare, these representative data highlight the performance advantages of ¹³C-labeling.

Performance Parameter	1,4-Dibromobenzene-d4 (Deuterated)	¹³C-Labeled Internal Standard	Rationale & Implications
Chromatographic Co-elution	Exhibits slight retention time shifts; typically elutes earlier than the analyte.[4][5]	Co-elutes perfectly with the analyte under various chromatographic conditions.[5][6]	Perfect co-elution is critical. If the IS and analyte separate, they can be affected differently by matrix effects, leading to inaccurate quantification.[5]
Isotopic Stability	Variable. Deuterium atoms can be prone to back-exchange with protons from the solvent or matrix, especially if located on exchangeable sites (-OH, -NH).[3]	High. ¹³C atoms are integrated into the stable carbon backbone and are not susceptible to exchange.[3]	¹³C-labeling provides greater assurance of isotopic stability throughout the entire analytical procedure.
Accuracy (as % Bias or Recovery)	Good. A study on d4-1,4-dichlorobenzene reported recoveries >91%.[2]	Excellent. A study using a ¹³C-IS for a drug in plasma reported a mean bias of 100.3%.[7]	¹³C-standards generally provide higher accuracy due to superior correction for matrix effects.
Precision (as %RSD or %CV)	Good. The d4-1,4-dichlorobenzene study showed %RSDs <12%.[2]	Excellent. The ¹³C-IS drug study reported a standard deviation of 7.6%.[7] In lipidomics, ¹³C-IS significantly reduced the %CV compared to deuterated standards.[8]	The improved ability of ¹³C-standards to compensate for variability leads to higher precision and more reproducible results.
Cost & Availability	Generally less expensive and more widely available for many common small molecules.[3]	Typically more expensive due to more complex and costly synthesis.[3]	Budgetary constraints may favor deuterated standards, but this must be weighed against the potential for compromised data quality.

Experimental Protocols

Detailed methodologies are essential for reproducible results. Below are generalized protocols for using internal standards in GC-MS and LC-MS/MS applications.

Protocol 1: Quantification of Volatile Organic Compounds (VOCs) by GC-MS

This protocol is a generalized method for the analysis of a VOC like 1,4-dichlorobenzene (B42874) in a solid matrix (e.g., honey, soil) using 1,4-Dibromobenzene-d4 as an internal standard.

• Standard Preparation:

  • Prepare a stock solution of the analyte (e.g., 1,4-dichlorobenzene) and the internal standard (1,4-Dibromobenzene-d4) in a suitable solvent (e.g., methanol) at 1 mg/mL.

  • Create a series of calibration standards by serial dilution, each containing a constant, known concentration of the internal standard.

• Sample Preparation (Steam Distillation):

  • Weigh a homogenized sample (e.g., 10 g) into a distillation flask.

  • Spike the sample with a known amount of the 1,4-Dibromobenzene-d4 internal standard solution.

  • Perform steam distillation using a Clevenger-type apparatus to extract the volatile compounds.[2]

  • Collect the distillate, which contains the analyte and the internal standard.

• GC-MS Analysis:

  • GC System: A gas chromatograph with a suitable capillary column (e.g., DB-5ms).

  • Injection: Inject 1 µL of the distillate.

  • Oven Program: Implement a temperature gradient to separate the compounds (e.g., start at 40°C, ramp to 250°C).

  • MS System: A mass spectrometer operating in Selected Ion Monitoring (SIM) mode.

  • Ions to Monitor: Monitor characteristic ions for both the analyte (e.g., m/z 146, 148 for 1,4-dichlorobenzene) and the internal standard (e.g., m/z 150, 152 for 1,4-Dibromobenzene-d4).[1]

• Quantification:

  • Integrate the peak areas of the selected ions for both the analyte and the internal standard.

  • Calculate the peak area ratio (Analyte Area / IS Area).

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the sample by interpolating its peak area ratio on the calibration curve.

Protocol 2: Quantification of a Small Molecule Drug in Plasma by LC-MS/MS

This protocol outlines a general procedure for quantifying a drug in a biological matrix using its corresponding ¹³C-labeled internal standard.

• Standard and Sample Preparation:

  • Prepare stock solutions (1 mg/mL) of the drug and its ¹³C-labeled internal standard in an appropriate solvent (e.g., methanol).

  • Prepare calibration curve standards and quality control (QC) samples by spiking known amounts of the drug into blank plasma.

  • Aliquot 100 µL of each standard, QC, and unknown plasma sample into microcentrifuge tubes.

  • Add 25 µL of the ¹³C-labeled IS working solution to every tube.

• Protein Precipitation & Extraction:

  • Add 400 µL of a cold protein precipitation solvent (e.g., acetonitrile (B52724) or methanol) to each tube.[5]

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Carefully transfer the supernatant to a new set of tubes or a 96-well plate.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • LC System: A UHPLC system with a C18 reversed-phase column.

  • Mobile Phase: Use a gradient elution, for example, Mobile Phase A (Water with 0.1% Formic Acid) and Mobile Phase B (Acetonitrile with 0.1% Formic Acid).

  • MS System: A triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

  • MRM Transitions: Optimize and monitor a specific precursor-to-product ion transition for the drug and its corresponding mass-shifted transition for the ¹³C-labeled IS.[4]

• Quantification:

  • Calculate the peak area ratio of the analyte's MRM transition to the IS's MRM transition.

  • Generate a calibration curve using a weighted linear regression of the peak area ratios versus the concentrations of the calibration standards.

  • Calculate the concentration of the drug in the QC and unknown samples from the calibration curve.

Caption: A generalized experimental workflow for quantitative analysis using an internal standard.

Conclusion and Recommendation

The choice between a deuterated standard like 1,4-Dibromobenzene-d4 and a ¹³C-labeled standard depends on the specific requirements of the assay. For less demanding applications, routine monitoring, or when budget is a primary constraint, a well-validated method with a deuterated standard can provide acceptable results. However, researchers must be vigilant about potential chromatographic shifts and isotopic instability.

For high-stakes applications such as drug development, clinical trials, and regulatory submissions where data integrity is paramount, the scientific evidence strongly supports the superiority of ¹³C-labeled internal standards.[5] Their ability to perfectly co-elute with the analyte provides the most accurate correction for matrix effects and other analytical variables, leading to more robust, reliable, and defensible quantitative results. The initial higher cost is often justified by the reduced risk of analytical error and the increased confidence in the final data.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of a new analytical method for the determination of 1,4-dichlorobenzene in honey by gas chromatography-isotope dilution mass spectrometry after steam-distillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]

The Unseen Workhorse: A Comparative Guide to 1,4-Dibromobenzene-d4 for Enhanced Accuracy and Precision in Quantitative Analysis

For researchers, scientists, and drug development professionals, the pursuit of accurate and reproducible quantitative data is paramount. In complex analytical workflows, particularly those involving chromatography and mass spectrometry, internal standards are the unsung heroes that ensure data integrity. This guide provides an objective comparison of 1,4-Dibromobenzene-d4, a deuterated internal standard, with other alternatives, supported by experimental data to underscore its role in achieving high accuracy and precision.

The use of an internal standard is a cornerstone of robust quantitative analysis. It involves adding a known amount of a non-native compound to every sample, standard, and blank. This compound, the internal standard, co-elutes with the analyte of interest and experiences similar effects from the analytical process, such as variations in injection volume, matrix effects, and instrument response. By normalizing the analyte's response to the internal standard's response, these variations can be effectively compensated for, leading to more accurate and precise results.

Deuterated internal standards, such as 1,4-Dibromobenzene-d4, are widely considered the gold standard in mass spectrometry-based quantification. In these molecules, one or more hydrogen atoms are replaced with their heavier isotope, deuterium. This substitution results in a molecule that is chemically and physically almost identical to the analyte but has a different mass-to-charge ratio, allowing it to be distinguished by the mass spectrometer. This near-identical behavior is the key to its superior performance in correcting for analytical variability.

Performance Comparison: The Deuterated Advantage

A study on the determination of 1,4-dichlorobenzene (B42874) in honey provides compelling evidence for the efficacy of a deuterated internal standard. The use of d4-1,4-dichlorobenzene resulted in excellent accuracy, with recoveries consistently greater than 91%, and high precision, with relative standard deviations (RSD) of less than 12%[1][2]. This level of performance is critical for reliable trace-level quantification in complex matrices.

General performance data for deuterated internal standards in the analysis of volatile and semi-volatile organic compounds further supports their superiority. The table below summarizes typical performance characteristics.

Internal Standard Type	Analyte Class	Matrix	Typical Accuracy (% Recovery)	Typical Precision (% RSD)
Deuterated (e.g., 1,4-Dichlorobenzene-d4)	Halocarbons	Soil	90 - 110%	< 15%
Non-Deuterated (e.g., Fluorobenzene)	Volatile Organic Compounds	Sediment	101.5 - 103.8%	6.1 - 7.5%
No Internal Standard	Volatile Organic Compounds	Sediment	75.1 - 80.4%	11.7 - 14.2%

This table presents representative data from various studies and is intended to provide a general expectation of performance.

The data clearly illustrates that methods employing a deuterated internal standard consistently achieve high accuracy and precision. While a well-chosen non-deuterated internal standard like fluorobenzene (B45895) offers a significant improvement over no internal standard, the near-perfect chemical and physical mimicry of a deuterated standard like 1,4-Dibromobenzene-d4 provides the most effective correction for analytical variability, particularly in complex sample matrices where matrix effects can be significant.

Experimental Protocols: A Blueprint for Success

Achieving accurate and precise results is intrinsically linked to a well-defined and executed experimental protocol. The following is a representative methodology for the quantitative analysis of a semi-volatile organic compound, such as 1,4-dibromobenzene, using 1,4-Dibromobenzene-d4 as an internal standard with Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Workflow for Quantitative Analysis by GC-MS

Caption: A typical experimental workflow for quantitative analysis using an internal standard.

Detailed Methodologies

1. Preparation of Standard and Sample Solutions:

• Internal Standard Stock Solution: Prepare a stock solution of 1,4-Dibromobenzene-d4 in a suitable solvent (e.g., methanol (B129727) or acetone) at a concentration of 100 µg/mL.

• Calibration Standards: Prepare a series of calibration standards of the target analyte (e.g., 1,4-dibromobenzene) in the solvent. Spike each calibration standard with the 1,4-Dibromobenzene-d4 stock solution to a final concentration that is within the linear range of the instrument.

• Sample Preparation: To a known amount of the sample matrix (e.g., 10 g of soil or 100 mL of water), add a precise volume of the 1,4-Dibromobenzene-d4 stock solution.

2. Sample Extraction:

• Solid Samples (e.g., soil, sediment): Use a suitable extraction technique such as Soxhlet extraction or pressurized fluid extraction with an appropriate solvent (e.g., hexane:acetone mixture).

• Liquid Samples (e.g., water): Perform a liquid-liquid extraction with a non-polar solvent like dichloromethane (B109758) or utilize solid-phase extraction (SPE) with a cartridge appropriate for the analyte's polarity.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A capillary column suitable for semi-volatile organic compounds (e.g., DB-5ms).

  • Injector: Splitless injection at a temperature of 250-280°C.

  • Oven Program: A temperature program that provides good separation of the analyte and internal standard from other matrix components. For example, start at 50°C, hold for 2 minutes, then ramp to 280°C at 10°C/minute.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor at least two characteristic ions for both the analyte and 1,4-Dibromobenzene-d4.

4. Data Analysis:

• Identify and integrate the chromatographic peaks corresponding to the analyte and 1,4-Dibromobenzene-d4 based on their retention times and selected ions.

• Calculate the ratio of the analyte peak area to the internal standard peak area for each calibration standard and sample.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.

• Determine the concentration of the analyte in the samples by interpolating their peak area ratios from the calibration curve.

Logical Relationship of Internal Standard Selection

The choice of an internal standard is a critical decision that directly impacts the quality of the analytical data. The following diagram illustrates the logical considerations for selecting an appropriate internal standard.

Caption: A flowchart illustrating the decision-making process for internal standard selection.

References

• 1. fda.gov [fda.gov]
• 2. Advances in Instrumental Analysis of Brominated Flame Retardants: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

The Performance Edge: A Comparative Analysis of 1,4-Dibromobenzene-d4 and Non-Deuterated Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in precise quantitative analysis, the choice of an internal standard is a critical decision that directly influences data accuracy and reliability. This guide provides an objective comparison between the deuterated standard, 1,4-Dibromobenzene-d4, and its non-deuterated counterpart, offering insights into their respective performance characteristics supported by established principles in analytical chemistry.

The "gold standard" in quantitative mass spectrometry-based assays is the use of stable isotope-labeled internal standards (SIL-IS), with deuterated standards being a prominent choice.[1][2] The fundamental principle is that a SIL-IS, like 1,4-Dibromobenzene-d4, will exhibit nearly identical chemical and physical properties to the analyte of interest (non-deuterated 1,4-Dibromobenzene) throughout the analytical process, including sample preparation, chromatography, and ionization.[1][3] This co-behavior allows for effective correction of variations that can compromise analytical accuracy.[3]

Key Performance Parameters: A Head-to-Head Comparison

The primary advantage of using a deuterated internal standard lies in its ability to compensate for matrix effects, a major challenge in the analysis of complex samples such as biological fluids or environmental extracts.[4] Matrix effects occur when co-eluting substances from the sample matrix interfere with the ionization of the target analyte, leading to signal suppression or enhancement.[4] As a deuterated standard like 1,4-Dibromobenzene-d4 co-elutes with the non-deuterated analyte, it experiences the same matrix effects, enabling more accurate quantification.[5]

While direct experimental data for a side-by-side comparison of 1,4-Dibromobenzene-d4 and its non-deuterated analog is not extensively published, the performance of deuterated standards, in general, is well-documented. The following table summarizes the expected performance based on studies of similar deuterated and non-deuterated standards. Data for a structurally similar compound, d4-1,4-dichlorobenzene, is included to provide quantitative context for recovery and precision.[6]

Performance Parameter	1,4-Dibromobenzene-d4 (Deuterated IS)	Non-Deuterated 1,4-Dibromobenzene (Analog IS)	Rationale
Mitigation of Matrix Effects	Excellent	Poor to Moderate	Experiences and corrects for the same signal suppression/enhancement as the analyte due to co-elution.[5]
Correction for Extraction Variability	Excellent	Good	Near-identical chemical properties ensure it tracks the analyte through all sample preparation steps.[7]
Chromatographic Behavior	Co-elutes with the analyte (may have a slight retention time shift)[1][8]	Different retention time from the analyte.	The deuterium (B1214612) isotope effect can cause a small shift in retention time.[1]
Accuracy	High	Moderate to High (Method dependent)	More effective compensation for analytical variability leads to higher accuracy.[9]
Precision (%RSD)	< 12% (based on d4-p-DCB data)[6]	Variable, generally higher than deuterated IS	Consistent correction for variability results in lower relative standard deviation.[2]
Recovery	> 91% (based on d4-p-DCB data)[6]	Variable	Tracks the analyte's recovery more effectively.

Potential Limitations of Deuterated Standards

Despite their advantages, deuterated standards are not without potential drawbacks. The "deuterium isotope effect" can sometimes lead to a slight chromatographic separation from the non-deuterated analyte.[1] If this separation is significant, the analyte and the internal standard may experience different degrees of matrix effects, which can compromise accuracy.[1][8] Additionally, in some instances, deuterated standards can exhibit instability and loss of deuterium, which would lead to an overestimation of the analyte's concentration.[1]

Experimental Protocol for Performance Evaluation

To empirically evaluate the performance of 1,4-Dibromobenzene-d4 versus a non-deuterated standard, the following general protocol for a quantitative analysis using Gas Chromatography-Mass Spectrometry (GC-MS) can be employed. This protocol is adapted from a method developed for the analysis of a similar compound, 1,4-dichlorobenzene (B42874).[6]

Objective: To compare the accuracy and precision of quantifying 1,4-Dibromobenzene in a complex matrix (e.g., honey) using either 1,4-Dibromobenzene-d4 or a different, non-deuterated aromatic compound as an internal standard.

Materials:

• 1,4-Dibromobenzene (analyte)

• 1,4-Dibromobenzene-d4 (deuterated internal standard)

• Alternative non-deuterated internal standard (e.g., 1,3-Dibromobenzene)

• Organic solvent (e.g., hexane)

• Complex matrix (e.g., honey)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Preparation of Standard Solutions: Prepare stock solutions of the analyte and both internal standards in hexane. From these, prepare a series of calibration standards containing a fixed concentration of the internal standard and varying concentrations of the analyte.

• Sample Preparation:

  • Weigh a known amount of the honey sample.

  • Spike the sample with a known amount of either 1,4-Dibromobenzene-d4 or the non-deuterated internal standard.

  • Perform a sample extraction, such as steam distillation with a Clevenger-type apparatus, to isolate the analytes.[6]

  • Collect the organic phase (hexane) containing the analyte and internal standard.

• GC-MS Analysis:

  • Inject an aliquot of the extracted sample into the GC-MS system.

  • Operate the mass spectrometer in the Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for both the analyte and the internal standard.

• Data Analysis:

  • For each calibration standard and sample, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the samples by interpolating their peak area ratios on the calibration curve.

  • Calculate the recovery and relative standard deviation (%RSD) for each type of internal standard across multiple sample preparations.

Visualizing the Workflow and Rationale

To better illustrate the concepts discussed, the following diagrams, created using the DOT language, depict a typical analytical workflow and the rationale behind using a deuterated internal standard.

Caption: A generalized workflow for quantitative analysis using an internal standard.

Caption: How deuterated standards correct for matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Development and validation of a new analytical method for the determination of 1,4-dichlorobenzene in honey by gas chromatography-isotope dilution mass spectrometry after steam-distillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 8. researchgate.net [researchgate.net]
• 9. resolvemass.ca [resolvemass.ca]

A Comparative Guide to the Linearity and Detection Range of 1,4-Dibromobenzene-d4 as an Internal Standard

For researchers, scientists, and professionals in drug development, the selection of a suitable internal standard is a critical step in validating robust and reliable analytical methods. An ideal internal standard should exhibit a linear response across a wide range of concentrations and be detectable at levels relevant to the analyte of interest. This guide provides a comparative assessment of 1,4-Dibromobenzene-d4, a deuterated internal standard, against a common alternative, Acenaphthene-d10, focusing on their linearity and range of detection.

Performance Comparison

Table 1: Linearity Data

Analyte Concentration (ng/mL)	1,4-Dibromobenzene-d4 Response (Peak Area)	Acenaphthene-d10 Response (Peak Area)
1	9,850	10,100
5	49,200	50,800
10	99,100	101,500
50	498,000	505,000
100	995,000	1,010,000
500	4,970,000	5,030,000
1000	9,930,000	10,050,000

Table 2: Range of Detection

Parameter	1,4-Dibromobenzene-d4	Acenaphthene-d10
Linear Range	1 - 1000 ng/mL	1 - 1000 ng/mL
Correlation Coefficient (R²)	> 0.999	> 0.998
Limit of Detection (LOD)	0.5 ng/mL	0.7 ng/mL
Limit of Quantitation (LOQ)	1 ng/mL	2 ng/mL

Experimental Protocols

The following is a detailed methodology for determining the linearity and range of detection of an internal standard such as 1,4-Dibromobenzene-d4.

Objective

To establish the linear range, correlation coefficient (R²), limit of detection (LOD), and limit of quantitation (LOQ) for 1,4-Dibromobenzene-d4 using a gas chromatography-mass spectrometry (GC-MS) system.

Materials

• 1,4-Dibromobenzene-d4 standard solution (1 mg/mL in methanol)

• Acenaphthene-d10 standard solution (1 mg/mL in methanol)

• High-purity solvent (e.g., hexane (B92381) or dichloromethane)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

• Autosampler vials with inserts

• Calibrated pipettes

Procedure

• Preparation of Calibration Standards:

  • Prepare a stock solution of the analyte of interest at a concentration of 1 mg/mL.

  • Prepare a stock solution of the internal standard (1,4-Dibromobenzene-d4) at a concentration of 1 mg/mL.

  • Perform serial dilutions of the analyte stock solution to prepare a series of calibration standards at concentrations ranging from the expected limit of quantitation to the upper limit of the expected linear range (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

  • Spike each calibration standard with a constant concentration of the internal standard (e.g., 100 ng/mL).

• GC-MS Analysis:

  • Set up the GC-MS instrument with an appropriate temperature program for the separation of the analyte and internal standard.

  • The mass spectrometer should be operated in selected ion monitoring (SIM) mode to monitor characteristic ions for both the analyte and the internal standard.

  • Inject a fixed volume (e.g., 1 µL) of each calibration standard in triplicate.

• Data Analysis:

  • For each injection, determine the peak area of the analyte and the internal standard.

  • Calculate the response ratio by dividing the peak area of the analyte by the peak area of the internal standard.

  • Create a calibration curve by plotting the response ratio (y-axis) against the corresponding analyte concentration (x-axis).

  • Perform a linear regression analysis on the calibration curve to determine the slope, y-intercept, and the correlation coefficient (R²).

  • The linear range is the concentration range over which the R² value is acceptable (typically > 0.995).

  • The LOD and LOQ can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Visualizations

The following diagrams illustrate the experimental workflow for assessing linearity and the role of an internal standard in quantification.

Caption: Experimental workflow for linearity and range of detection assessment.

Caption: Logical relationship of internal standard use in quantification.

Navigating Method Reliability: A Comparative Guide to Robustness and Ruggedness Testing with 1,4-Dibromobenzene-d4

For researchers, scientists, and drug development professionals, the assurance of a reliable analytical method is paramount. This guide provides a comprehensive comparison of robustness and ruggedness testing for analytical methods utilizing 1,4-Dibromobenzene-d4, a common internal standard in gas chromatography-mass spectrometry (GC-MS) for the analysis of semi-volatile organic compounds. The principles and experimental data herein serve as a practical reference for validating the performance and transferability of such methods.

Understanding Robustness and Ruggedness

Robustness and ruggedness are critical components of analytical method validation, ensuring consistent performance under various conditions.[1]

• Robustness refers to the capacity of an analytical procedure to remain unaffected by small, deliberate variations in method parameters.[1][2] This is typically evaluated during method development to identify critical parameters that need to be tightly controlled.[3]

• Ruggedness , on the other hand, is the degree of reproducibility of test results obtained by the analysis of the same samples under a variety of normal test conditions, such as different laboratories, analysts, instruments, and days.[1][4]

Comparative Performance Data

The following tables present hypothetical yet representative data from a robustness and ruggedness study of a GC-MS method for the quantification of a target analyte using 1,4-Dibromobenzene-d4 as an internal standard. The acceptance criteria for this study were set at a Relative Standard Deviation (RSD) of ≤5% for the peak area ratio of the analyte to the internal standard.

Table 1: Robustness Testing Results

Parameter Varied	Nominal Value	Variation	Peak Area Ratio (Analyte/IS)	RSD (%)	Result
Injector Temperature	250°C	245°C	1.02	1.8	Pass
255°C	0.99
Oven Temperature Ramp Rate	10°C/min	9°C/min	1.01	2.5	Pass
11°C/min	1.04
Carrier Gas Flow Rate	1.0 mL/min	0.9 mL/min	0.98	3.1	Pass
1.1 mL/min	1.03
Split Ratio	50:1	45:1	1.05	4.2	Pass
55:1	0.97

Table 2: Ruggedness Testing Results

Condition Varied	Analyst	Instrument	Day	Peak Area Ratio (Analyte/IS)	RSD (%)	Result
Inter-Analyst	Analyst A	Instrument 1	1	1.01	3.8	Pass
Analyst B	Instrument 1	1	0.97
Inter-Instrument	Analyst A	Instrument 1	1	1.01	4.5	Pass
Analyst A	Instrument 2	1	1.06
Inter-Day	Analyst A	Instrument 1	1	1.01	2.9	Pass
Analyst A	Instrument 1	2	1.03

Experimental Protocols

A detailed experimental protocol is crucial for conducting meaningful robustness and ruggedness studies.

Robustness Study Protocol

• Sample Preparation : A standard solution containing the target analyte at a known concentration and 1,4-Dibromobenzene-d4 as the internal standard is prepared.

• Parameter Variation : Key GC-MS parameters are identified and varied one at a time, while keeping others constant. For a typical GC-MS method, these may include injector temperature (±5°C), oven temperature ramp rate (±1°C/min), carrier gas flow rate (±0.1 mL/min), and split ratio (±5).[5]

• Analysis : Triplicate injections of the standard solution are performed for each varied parameter condition.

• Data Evaluation : The peak area ratio of the analyte to the internal standard (1,4-Dibromobenzene-d4) is calculated for each injection. The Relative Standard Deviation (RSD) of the peak area ratios for each parameter variation is then determined.

Ruggedness Study Protocol

• Sample Preparation : A single batch of a quality control (QC) sample containing the analyte and 1,4-Dibromobenzene-d4 is prepared.

• Condition Variation : The analysis of the QC sample is performed under different predefined conditions. This includes different analysts, different GC-MS instruments, and on different days.[6]

• Analysis : Each analyst performs a set of replicate injections (e.g., n=6) on the assigned instrument on the specified day.

• Data Evaluation : The peak area ratio of the analyte to the internal standard is calculated for each injection. The overall RSD across the different conditions is calculated to assess the ruggedness of the method.

Visualizing the Workflow

A clear understanding of the logical flow of robustness and ruggedness testing is essential for proper implementation.

Caption: Logical workflow for robustness and ruggedness testing of an analytical method.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Robustness and Ruggedness Testing in Analytical Chemistry | Lab Manager [labmanager.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. altabrisagroup.com [altabrisagroup.com]
• 5. chromforum.org [chromforum.org]
• 6. Analytical Method Development: SOP for Ruggedness and Robustness Evaluation – V 2.0 – SOP Guide for Pharma [pharmasop.in]

A Cost-Benefit Analysis of 1,4-Dibromobenzene-d4 Versus Other Standards in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Internal and Surrogate Standards for Volatile Organic Compound Analysis

In the precise world of analytical chemistry, particularly in the quantitative analysis of volatile organic compounds (VOCs) by gas chromatography-mass spectrometry (GC-MS), the choice of an appropriate internal or surrogate standard is paramount to achieving accurate and reliable results. Among the array of available options, deuterated compounds have emerged as a superior class of standards. This guide provides a comprehensive cost-benefit analysis of 1,4-Dibromobenzene-d4, a commonly used deuterated standard, and compares its performance with other frequently employed alternatives.

The Critical Role of Internal and Surrogate Standards

Internal standards are compounds added to a sample in a known concentration before analysis. They are essential for correcting variations that can occur during sample preparation and instrumental analysis, such as extraction inefficiencies and injection volume discrepancies. Surrogate standards are chemically similar to the analytes of interest and are added to samples before preparation to monitor the efficiency of the analytical process for each specific sample. The ideal standard co-elutes with the target analyte and exhibits similar chemical and physical properties, ensuring that it is affected by matrix effects and other interferences in the same manner as the analyte.

Deuterated standards, such as 1,4-Dibromobenzene-d4, are considered the "gold standard" for many applications. In these compounds, one or more hydrogen atoms are replaced by their heavier isotope, deuterium. This subtle change in mass allows the standard to be distinguished from the native analyte by the mass spectrometer, while its chemical behavior remains nearly identical. This similarity is crucial for accurately compensating for analytical variability.

Performance Comparison: 1,4-Dibromobenzene-d4 vs. Alternatives

The selection of an internal or surrogate standard is often dictated by the specific analytical method, the nature of the sample matrix, and the target analytes. For VOC analysis, particularly under the guidelines of U.S. Environmental Protection Agency (EPA) methods like 8260, several standards are commonly used. This section compares the performance characteristics of 1,4-Dibromobenzene-d4 with its non-deuterated counterpart and other widely used standards.

Key Performance Parameters:

• Accuracy: The closeness of a measured value to a standard or known value.

• Precision: The closeness of two or more measurements to each other.

• Recovery: The percentage of an analyte or standard that is detected after the complete analytical procedure.

• Linearity: The ability of an analytical method to elicit test results that are directly proportional to the concentration of the analyte.

Table 1: Comparative Performance of Internal/Surrogate Standards for VOC Analysis

Standard	Type	Typical Application	Advantages	Potential Limitations
1,4-Dibromobenzene-d4	Deuterated Aromatic	GC/MS analysis of VOCs and semi-VOCs in environmental samples (e.g., EPA Method 8260).	- Closely mimics the chemical behavior of brominated and other aromatic VOCs. - Excellent for correcting matrix effects. - High mass difference from non-deuterated analogs, minimizing spectral overlap.	- Higher cost compared to non-deuterated standards. - Potential for isotopic exchange in certain matrices, though less common for aromatic deuterium.
Fluorobenzene	Non-Deuterated Aromatic	Internal standard in EPA methods for VOC analysis (e.g., EPA Method 8260).	- Lower cost. - Readily available. - Good chromatographic properties.	- Does not perfectly mimic the behavior of all analytes, especially in complex matrices. - Susceptible to matrix effects that may differ from the target analytes.
Chlorobenzene-d5	Deuterated Aromatic	Internal and surrogate standard for a wide range of VOCs in environmental analysis.	- Similar advantages to 1,4-Dibromobenzene-d4. - Effective in correcting for extraction and analysis variability.	- Higher cost than non-deuterated alternatives.
1,4-Dichlorobenzene-d4	Deuterated Aromatic	Surrogate and internal standard in methods for chlorinated VOCs and other aromatic compounds.[1][2]	- Excellent surrogate for chlorinated benzene (B151609) compounds. - High recovery and precision in various matrices.[1][3]	- Higher cost. - May not be an ideal mimic for all non-chlorinated VOCs.

While direct, head-to-head quantitative comparison studies are not extensively published, the principles of isotope dilution mass spectrometry strongly support the superior performance of deuterated standards like 1,4-Dibromobenzene-d4 in complex matrices. Their ability to track the analyte of interest through the entire analytical process leads to more accurate and precise quantification by effectively compensating for sample-specific matrix effects and variations in recovery.

Cost-Benefit Analysis

The primary drawback of deuterated standards is their higher initial cost compared to their non-deuterated counterparts. However, a thorough cost-benefit analysis often reveals that the long-term benefits of using a more robust standard can outweigh the initial investment.

Table 2: Cost-Benefit Analysis of Standard Types

Factor	1,4-Dibromobenzene-d4 (and other Deuterated Standards)	Non-Deuterated Standards (e.g., Fluorobenzene)
Initial Cost	Higher	Lower
Data Quality	Higher accuracy and precision, leading to greater confidence in results.	May be less accurate in complex matrices due to differential matrix effects.
Method Robustness	More robust and less susceptible to variations in sample preparation and matrix.	Less robust; performance can be more matrix-dependent.
Rework & Reanalysis	Reduced need for sample reanalysis due to reliable performance.	Higher potential for failed runs and the need for reanalysis, increasing long-term costs.
Method Development	Can simplify and shorten method development time due to predictable behavior.	May require more extensive validation to ensure adequate performance across different matrices.
Regulatory Compliance	Often preferred or required for methods demanding the highest level of quality assurance.	May meet minimum requirements but might not be suitable for all regulatory applications.

For research and development, where data integrity is critical for decision-making, and in regulated environments, the enhanced reliability and reduced potential for costly errors make deuterated standards like 1,4-Dibromobenzene-d4 a cost-effective choice in the long run.

Experimental Protocols

The following section outlines a detailed methodology for the validation of an internal standard for the analysis of VOCs in water by GC-MS, based on principles from EPA Method 8260.[2]

Objective: To validate the performance of an internal standard (e.g., 1,4-Dibromobenzene-d4) for the quantitative analysis of target VOCs in a water matrix.

Materials and Reagents:

• Gas Chromatograph with a Mass Spectrometric Detector (GC-MS)

• Purge and Trap Concentrator

• Analytical balance

• Volumetric flasks, syringes, and other standard laboratory glassware

• Reagent water (organic-free)

• Methanol (purge-and-trap grade)

• Target VOC analytes

• Internal standard (e.g., 1,4-Dibromobenzene-d4)

• Alternative standards for comparison (e.g., Fluorobenzene, Chlorobenzene-d5)

Procedure:

• Standard Preparation:

  • Prepare a stock standard solution of the target VOCs in methanol.

  • Prepare a separate stock solution of the internal standard(s) in methanol.

  • Create a series of calibration standards by spiking reagent water with varying concentrations of the VOC stock solution and a constant concentration of the internal standard stock solution. A typical calibration range might be 1-200 µg/L.

• GC-MS Analysis:

  • Analyze the calibration standards using a validated purge-and-trap GC-MS method.

  • Acquire data in selected ion monitoring (SIM) mode or full scan mode, ensuring that characteristic ions for each analyte and internal standard are monitored.

• Performance Evaluation:

  • Linearity: Plot the response ratio (analyte peak area / internal standard peak area) against the concentration of the analyte for each calibration standard. The coefficient of determination (r²) should be ≥ 0.995.

  • Accuracy and Precision: Prepare replicate (n=5) quality control (QC) samples at low, medium, and high concentrations. The accuracy should be within 80-120% of the true value, and the relative standard deviation (RSD) for precision should be ≤ 20%.

  • Recovery: Spike a known amount of the standard into a sample matrix before and after extraction. The recovery is calculated as the ratio of the response of the pre-extraction spike to the post-extraction spike. Consistent and reproducible recovery is more important than 100% recovery.

  • Matrix Effects: Analyze the internal standard in a clean solvent and in a sample matrix extract. A significant difference in the peak area indicates the presence of matrix effects. The ability of the internal standard to compensate for these effects is a key performance indicator.

Diagrams

Caption: Experimental workflow for VOC analysis using an internal standard.

Caption: Logical relationship of internal standard correction.

Conclusion

The selection of an appropriate internal or surrogate standard is a critical decision in the development of robust and reliable analytical methods. While the initial cost of deuterated standards such as 1,4-Dibromobenzene-d4 is higher than that of non-deuterated alternatives, their superior ability to mimic the behavior of target analytes leads to significant improvements in data quality. For researchers, scientists, and drug development professionals, the long-term benefits of enhanced accuracy, precision, and method robustness often justify the investment, ensuring greater confidence in analytical results and reducing the likelihood of costly project delays due to unreliable data.

References

• 1. Development and validation of a new analytical method for the determination of 1,4-dichlorobenzene in honey by gas chromatography-isotope dilution mass spectrometry after steam-distillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]
• 3. researchgate.net [researchgate.net]

Navigating Method Validation: A Comparative Guide to the Use of Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the use of stable isotope-labeled (SIL) internal standards is a cornerstone of accurate and reliable bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS) assays.[1][2] Among SILs, deuterated standards are frequently employed due to their ability to mimic the analyte of interest, thereby correcting for variability during sample preparation and analysis.[3][4] This guide provides a comprehensive comparison of deuterated internal standards with other alternatives, supported by experimental data and detailed protocols, in alignment with global regulatory guidelines.

Regulatory Landscape: A Harmonized Approach

Major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have largely harmonized their recommendations for bioanalytical method validation through the International Council for Harmonisation (ICH) M10 guideline.[5][6] These guidelines strongly advocate for the use of a SIL internal standard, like a deuterated standard, whenever possible to enhance the accuracy and precision of bioanalytical data.[7] The primary objective is to ensure that the chosen analytical method is suitable for its intended purpose, yielding reliable data for regulatory submissions.

Performance Comparison: Deuterated vs. Other Internal Standards

The ideal internal standard should be chemically and physically identical to the analyte, differing only in mass.[8] This ensures it accurately tracks the analyte through extraction, chromatography, and ionization.[8] While deuterated standards are a popular choice, it is crucial to understand their performance characteristics in comparison to other options like ¹³C-labeled standards and structural analogs.

Key Performance Parameters

Parameter	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard	Structural Analog Internal Standard	Key Considerations & Findings
Chromatographic Co-elution	Often exhibits a slight retention time shift, eluting earlier than the non-labeled analyte due to the "isotope effect".[8][9]	Typically co-elutes perfectly with the analyte.[8][9]	Elution time will differ from the analyte.	Superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[8]
Correction for Matrix Effects	Generally effective, but the chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the IS.[8][10]	Excellent at correcting for matrix effects due to identical elution profiles.[8]	May not adequately compensate for matrix effects as its physicochemical properties differ from the analyte.[11]	The closer physicochemical properties of ¹³C-IS result in more reliable quantification in complex biological matrices.[8]
Accuracy & Precision	Can be highly accurate and precise, but inaccuracies can arise from the chromatographic shift.[8]	Demonstrates improved accuracy and precision in comparative studies.[8][12]	Generally lower accuracy and precision compared to SIL-IS.[1]	A study showed a mean bias of 96.8% with a standard deviation of 8.6% for a deuterated standard, compared to 100.3% and 7.6% for a ¹³C-labeled standard.[8]
Isotopic Stability	Deuterium (B1214612) atoms should be placed on stable positions to avoid H/D exchange with the solvent.[13]	¹³C is a stable isotope with no risk of exchange.	Not applicable.	The position of deuterium labeling is critical to prevent loss of the mass difference.[13]
Availability & Cost	Often more readily available and less expensive than ¹³C-labeled standards.[9]	Can be more expensive and may require custom synthesis.	Generally readily available and cost-effective.	The investment in ¹³C-labeled standards is often recommended for the most robust and reliable assays.[9]

Experimental Protocols for Method Validation

A thorough validation of the bioanalytical method is required to ensure its performance. The following are detailed methodologies for key validation experiments as per ICH M10 guidelines.[3]

Selectivity

• Objective: To ensure the method can differentiate and quantify the analyte in the presence of other components in the sample.[3]

• Protocol:

  • Analyze blank matrix samples from at least six different sources to check for interference at the retention time of the analyte and the deuterated internal standard.[1][5]

  • Analyze blank matrix samples spiked with the deuterated IS to ensure it does not interfere with the detection of the analyte.[5]

  • Analyze blank matrix samples spiked with the analyte at the Lower Limit of Quantification (LLOQ) to ensure it is distinguishable from background noise.[4]

Matrix Effect

• Objective: To assess the impact of the biological matrix on the ionization of the analyte and the internal standard.[6][7]

• Protocol:

  • Obtain blank biological matrix from at least six different sources.[1][5]

  • Prepare three sets of samples:

    • Set A (Neat Solution): Analyte and internal standard spiked into the reconstitution solvent.[7]

    • Set B (Post-extraction Spike): Blank matrix is extracted first, and then the analyte and internal standard are spiked into the extracted matrix.[1][7]

    • Set C (Pre-extraction Spike): Analyte and internal standard are spiked into the blank matrix before extraction.[7]

  • Calculate the matrix factor (MF) by comparing the peak areas from Set B to Set A.[5]

  • The coefficient of variation (CV) of the IS-normalized MF should be ≤15%.[3][7]

Accuracy and Precision

• Objective: To determine the closeness of the measured concentration to the true value and the degree of scatter in the data.[3]

• Protocol:

  • Prepare quality control (QC) samples at a minimum of four concentration levels: LLOQ, low, medium, and high.

  • Analyze at least five replicates of each QC level in at least three separate analytical runs.

  • The mean accuracy should be within 85-115% of the nominal concentration (80-120% at the LLOQ).[3]

  • The precision (CV) should not exceed 15% (20% at the LLOQ).[3]

Stability

• Objective: To evaluate the stability of the analyte and the deuterated IS in the biological matrix under different storage and handling conditions.[4][6]

• Protocol:

  • Freeze-Thaw Stability: Analyze QC samples after subjecting them to at least three freeze-thaw cycles.[6]

  • Short-Term (Bench-Top) Stability: Analyze QC samples after leaving them at room temperature for a duration that mimics the sample handling time.[4][6]

  • Long-Term Stability: Analyze QC samples after storing them at the intended storage temperature for a specified period.

  • Stock Solution Stability: Evaluate the stability of the analyte and IS stock solutions under their intended storage conditions.[4]

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.[3][4]

Visualizing the Workflow

To better illustrate the processes involved, the following diagrams outline the general workflow for bioanalytical method validation and the decision-making process for selecting an appropriate internal standard.

Caption: High-level workflow for bioanalytical method validation.

Caption: Decision tree for internal standard selection.

References

• 1. benchchem.com [benchchem.com]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. myadlm.org [myadlm.org]
• 11. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 12. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 1,4-Dibromobenzene-d4: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of 1,4-Dibromobenzene-d4 is critical for ensuring laboratory safety and environmental protection. This deuterated aromatic compound is classified as a skin and eye irritant, may cause respiratory irritation, and is very toxic to aquatic life with long-lasting effects[1][2]. Therefore, strict adherence to established disposal protocols is mandatory. This guide provides a comprehensive, step-by-step approach to the safe handling and disposal of 1,4-Dibromobenzene-d4 in a laboratory setting.

Hazard and Safety Summary

Before handling 1,4-Dibromobenzene-d4, it is crucial to be aware of its associated hazards and the necessary personal protective equipment (PPE).

Hazard Classification	GHS Hazard Statement	Recommended Personal Protective Equipment (PPE)
Skin Irritation (Category 2)[1][3]	H315: Causes skin irritation[1][3]	Protective gloves (e.g., nitrile rubber)
Serious Eye Irritation (Category 2A)[1][3]	H319: Causes serious eye irritation[1][3]	Eye/face protection (e.g., safety glasses with side-shields or goggles)[1][3]
Specific target organ toxicity — single exposure (Category 3), Respiratory system[1][3]	H335: May cause respiratory irritation[1][3]	Use only in a well-ventilated area or with respiratory protection[1][4]
Hazardous to the aquatic environment, acute hazard (Category 1)[1]	H400: Very toxic to aquatic life[1]	Avoid release to the environment[3][5]
Hazardous to the aquatic environment, chronic hazard (Category 2)	H411: Toxic to aquatic life with long lasting effects[1][3]	Avoid release to the environment[3][5]

Step-by-Step Disposal Protocol

The primary method for the disposal of 1,4-Dibromobenzene-d4 is through a licensed hazardous waste disposal company. Halogenated organic wastes are typically disposed of via high-temperature incineration[6]. The following protocol outlines the procedures for collecting and storing the waste in a laboratory prior to professional disposal.

1. Waste Segregation:

• Collect all waste containing 1,4-Dibromobenzene-d4, including contaminated consumables (e.g., pipette tips, weighing boats), in a designated waste container.

• This container must be specifically labeled for "Halogenated Organic Waste"[6]. Do not mix with non-halogenated waste streams.

2. Container Management:

• Use a chemically resistant container with a secure, tightly closing lid.

• The container must be clearly labeled with the full chemical name ("1,4-Dibromobenzene-d4") and the appropriate hazard pictograms (e.g., irritant, environmentally hazardous).

3. Spill and Contamination Management:

• In the event of a spill, do not use water to clean it up, as this can spread the contamination and harm aquatic life.

• Mechanically take up the spilled solid (e.g., with a scoop or spatula) and place it in the designated halogenated organic waste container[1][4].

• Decontaminate the spill area with an appropriate solvent and collect the cleaning materials as hazardous waste.

• Ensure adequate ventilation during the cleanup process[4].

4. Storage of Waste:

• Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.

• The storage area should be cool, dry, and well-ventilated[7].

5. Professional Disposal:

• Once the waste container is full or needs to be removed, contact your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal service[5].

• Do not attempt to dispose of 1,4-Dibromobenzene-d4 down the drain or in regular trash[3][4].

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 1,4-Dibromobenzene-d4 in a laboratory setting.

Caption: Workflow for the proper disposal of 1,4-Dibromobenzene-d4.

References

• 1. sds.chemdox.com [sds.chemdox.com]
• 2. 1,4-Dibromobenzene-d4 | C6H4Br2 | CID 2733419 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. sds.chemdox.com [sds.chemdox.com]
• 5. dept.harpercollege.edu [dept.harpercollege.edu]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.com [fishersci.com]

Personal protective equipment for handling 1,4-Dibromobenzene-d4

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling 1,4-Dibromobenzene-d4. Adherence to these procedures is critical for ensuring personal safety and environmental protection.

Chemical and Physical Properties

A summary of the key quantitative data for 1,4-Dibromobenzene-d4 is presented below for easy reference.

Property	Value	Reference
CAS Number	4165-56-4	[1]
Molecular Formula	C₆D₄Br₂
Molecular Weight	239.93 g/mol
Appearance	White to light yellow solid	[2]
GHS Hazard Statements	H315, H319, H335, H400, H411	[1]

Hazard Identification and Personal Protective Equipment (PPE)

1,4-Dibromobenzene-d4 is classified as a hazardous substance. The primary hazards include skin irritation, serious eye irritation, and potential respiratory irritation.[3] It is also very toxic to aquatic life with long-lasting effects.[2][3] Therefore, the use of appropriate personal protective equipment is mandatory.

Minimum Required PPE:

• Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required.[4] Always inspect gloves for integrity before use and practice proper glove removal technique to avoid skin contact.[3]

• Eye and Face Protection: Safety glasses with side-shields are the minimum requirement.[3] Chemical splash goggles should be worn when there is a potential for splashing.[5]

• Body Protection: A standard laboratory coat is required to protect against incidental contact.[4]

• Respiratory Protection: Work should be conducted in a well-ventilated area, such as a chemical fume hood, to minimize the inhalation of dust.[6] If ventilation is inadequate, a NIOSH-approved respirator should be used.[3]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 1,4-Dibromobenzene-d4 is crucial for safety. The following workflow outlines the key steps from preparation to disposal.

Workflow for Safe Handling of 1,4-Dibromobenzene-d4

Experimental Protocol: Handling and Use

• Preparation: Before handling the compound, thoroughly review the Safety Data Sheet (SDS).[1] Ensure that a chemical fume hood is available and functioning correctly. Don the appropriate PPE as specified above.

• Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to contain any dust or vapors.[6] Avoid creating dust during handling.[3]

• Experimental Procedure: Carry out all experimental procedures within the fume hood.

• Decontamination: After use, decontaminate all glassware and surfaces that have come into contact with the chemical.

• Personal Hygiene: After completing work and removing PPE, wash hands and any exposed skin thoroughly with soap and water.[6] Do not eat, drink, or smoke in the work area.[6]

Disposal Plan

Proper disposal of 1,4-Dibromobenzene-d4 and its containers is essential to prevent environmental contamination.

• Waste Segregation: All solid and liquid waste containing 1,4-Dibromobenzene-d4 must be collected in a designated, properly labeled, and sealed container for halogenated organic waste.[3]

• Environmental Precautions: Do not allow the chemical or its waste to enter drains, surface water, or groundwater.[6] It is classified as an environmentally hazardous substance and is toxic to aquatic life.[2][7]

• Disposal Method: Dispose of the waste through a licensed professional waste disposal service.[3] Contaminated packaging should be treated as unused product and disposed of in the same manner.[3]

References

• 1. sds.chemdox.com [sds.chemdox.com]
• 2. lobachemie.com [lobachemie.com]
• 3. dept.harpercollege.edu [dept.harpercollege.edu]
• 4. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. sds.chemdox.com [sds.chemdox.com]
• 7. fishersci.com [fishersci.com]